(R)-2-(Boc-amino)-4-pentynoic acid methyl ester

• CAS: 208709-76-6

Core Science & Biosynthesis

The Chemical Architecture and Applications of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester: A Comprehensive Technical Guide

Executive Summary

In the rapidly evolving landscape of bioconjugation and peptidomimetics, the strategic selection of chiral building blocks is paramount. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (CAS: 208709-76-6), commonly referred to as N-Boc-D-propargylglycine methyl ester, serves as a highly specialized, orthogonally protected amino acid derivative[1]. Featuring a terminal alkyne, an acid-labile Boc-protected amine, and a base-labile methyl ester, this molecule is a cornerstone reagent for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry."

As a Senior Application Scientist, I have structured this guide to move beyond basic descriptive chemistry. We will deconstruct the causality behind its structural design, explore its enantioselective synthesis via kinetic resolution, and detail self-validating protocols for its application in synthesizing metabolically stable triazole-linked glycopeptides.

Molecular Architecture & Physicochemical Profile

The utility of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester lies in its precise, orthogonal protection strategy. Each functional group has been engineered to withstand specific reaction conditions while remaining selectively cleavable, allowing researchers to build complex macromolecules without unintended side reactions.

Causality of Structural Choices:

• Terminal Alkyne (Propargyl Group): Provides a highly reactive, sterically unhindered handle for[3+2] cycloadditions. Unlike internal alkynes, terminal alkynes react rapidly under mild Cu(I) catalysis at room temperature[2].

• Boc (tert-butyloxycarbonyl) Group: Protects the α -amine. It is completely stable to the basic conditions of CuAAC and saponification but is easily cleaved using trifluoroacetic acid (TFA) for subsequent peptide elongation.

• Methyl Ester: Protects the C-terminus. It prevents the carboxylic acid from interfering with metal catalysts or coupling reagents and can be selectively hydrolyzed (saponified) using LiOH/MeOH without disturbing the Boc group or the newly formed triazole ring[2].

Table 1: Physicochemical and Structural Properties

Property	Value	Causality / Strategic Function
CAS Number	208709-76-6	Unique chemical identifier for procurement and regulatory tracking[1].
Molecular Formula	C11H17NO4	Defines the exact atomic composition[3].
Molecular Weight	227.26 g/mol	Critical for precise stoichiometric calculations in bioconjugation[3].
N- α Protection	Boc	Acid-labile (TFA cleavage); stable to standard basic click conditions.
C- α Stereocenter	(R)-configuration (D-form)	Induces specific spatial orientation in peptidomimetics to resist native proteases.
C-terminus Protection	Methyl ester (-OCH3)	Base-labile; prevents unwanted side reactions at the carboxylate.

Enantioselective Synthesis via Kinetic Resolution

Synthesizing the enantiopure (R)-isomer requires precise stereocontrol. A highly efficient, scalable method involves the kinetic resolution of urethane-protected α -amino acid N-carboxyanhydrides (UNCAs) using modified cinchona alkaloid catalysts[4].

Mechanistic Causality

When racemic N-Boc-propargylglycine UNCA is exposed to methanol in the presence of a chiral cinchona alkaloid catalyst, the catalyst's chiral pocket selectively binds one enantiomer. This drastically lowers the activation energy for nucleophilic attack by methanol on the (R)-enantiomer, leading to rapid ring-opening to form the (R)-methyl ester, while the (S)-UNCA remains largely unreacted[4].

Enantioselective kinetic resolution of racemic UNCA to yield the (R)-methyl ester.

Protocol 1: Self-Validating Synthesis & Isolation Workflow

• Initiation: Dissolve racemic N-Boc-propargylglycine UNCA in anhydrous THF under a nitrogen atmosphere.

• Catalysis: Add the modified cinchona alkaloid catalyst (e.g., OPQD) followed by the dropwise addition of methanol.

• In-Process Validation: Monitor the reaction via chiral HPLC (e.g., Daicel Chiralpak AD-H, hexane/IPA = 99:1). The system is self-validating when the peak corresponding to the (R)-methyl ester reaches its maximum theoretical area (approx. 50% conversion) while the (S)-UNCA peak remains intact[4].

• Quenching & Extraction: Acidify the aqueous phase to pH 4 to protonate and extract the basic catalyst into the aqueous layer. Extract the organic product with ethyl acetate.

• Final Verification: Perform 1 H NMR in CDCl 3​ . Validate the structure by confirming the methyl ester singlet at δ 3.80 ppm and the terminal alkyne proton triplet at δ 2.06 ppm[4].

Core Application: CuAAC Bioconjugation

The primary application of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester is the synthesis of triazole-linked glycosyl amino acids and peptides. The resulting 1,4-disubstituted 1,2,3-triazole acts as a robust, metabolically stable bioisostere for native amide bonds[2].

Mechanistic Causality of the CuAAC Cycle

The reaction relies on the in situ generation of Cu(I) from Cu(OAc) 2​ and sodium ascorbate. The active Cu(I) species coordinates with the terminal alkyne to form a π -complex, lowering the pKa of the alkyne proton. Deprotonation yields a copper(I) acetylide, which then undergoes a stepwise sequence with the organic azide via a metallacycle intermediate, ultimately contracting to form the regioselective 1,4-triazole[2].

CuAAC catalytic cycle forming 1,4-disubstituted triazoles from the (R)-alkyne ester.

Table 2: CuAAC Reaction Optimization Parameters

Parameter	Standard Condition	Mechanistic Rationale
Copper Source	Cu(OAc) 2​ (0.2 equiv)	Precursor to the active Cu(I) species; easier to handle and less prone to disproportionation than sensitive Cu(I) salts[2].
Reducing Agent	Sodium Ascorbate (0.4 equiv)	Reduces Cu(II) to Cu(I) in situ and maintains the active oxidation state throughout the catalytic cycle[2].
Solvent System	t-BuOH / H 2​ O (1:1 v/v)	Biphasic/amphiphilic mixture solubilizes both the highly organic alkyne and the aqueous ascorbate/azide salts[2].

Protocol 2: Self-Validating CuAAC Bioconjugation Workflow

• Reagent Assembly: Combine (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (1.0 equiv) and the target azidoglycoside (1.0 equiv) in a 1:1 mixture of t-BuOH and H 2​ O.

• Active Catalyst Generation: Add Cu(OAc) 2​ (0.2 equiv) followed immediately by sodium ascorbate (0.4 equiv).

  • Causality Check: An immediate color change (typically from blue to a yellow/brown hue) visually validates the reduction of Cu(II) to the active Cu(I) species.

• In-Process Validation: Stir at room temperature for 16 hours. Monitor the cycloaddition via TLC (EtOAc/Hexane). The disappearance of the UV-active alkyne spot and the emergence of a highly polar, ninhydrin-negative triazole spot confirms reaction progress[2].

• Purification: Quench the reaction with an EDTA solution to chelate and remove copper ions. Extract the aqueous layer with dichloromethane, dry over Na 2​ SO 4​ , and purify via flash column chromatography.

• Final Verification: Utilize High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass of the [M+Na] + adduct. Use 2D NMR (HMBC) to verify the 1,4-disubstitution pattern of the triazole ring (characteristic triazole proton singlet typically observed at δ 7.8–8.0 ppm), ensuring no 1,5-regioisomers are present.

Strategic Utility in Drug Development

The integration of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester into drug discovery pipelines solves a critical problem: the metabolic instability of native glycopeptides. The glycosidic linkages in natural glycopeptides are highly susceptible to enzymatic hydrolysis by glycosidases in vivo[2].

By utilizing this specific alkyne to construct C-linked, triazole-containing glycopeptide mimics, researchers create isosteres that closely mimic the spatial arrangement and electronic properties of native amide/glycosidic bonds, but are completely invisible to native hydrolytic enzymes[2]. Furthermore, the specific (R)-stereocenter (corresponding to a D-amino acid configuration) imparts additional resistance against standard proteases, significantly extending the half-life of the resulting peptidomimetic therapeutics.

References

• [Kuijpers et al., 2004] Kuijpers, B. H. M., Groothuys, S., Keereweer, A. R., Quaedflieg, P. J. L. M., Blaauw, R. H., van Delft, F. L., & Rutjes, F. P. J. T. (2004). Expedient Synthesis of Triazole-Linked Glycosyl Amino Acids and Peptides. Organic Letters, 6(18), 3123–3126.[Link]

• [Ishii et al., 2007] Ishii, Y., Fujimoto, R., et al. (2007). Practical Syntheses of Chiral α -Amino Acids and Chiral Half-Esters by Kinetic Resolution of Urethane-Protected α -Amino Acid N-Carboxyanhydrides and Desymmetrization of Cyclic meso-Anhydrides with New Modified Cinchona Alkaloid Catalysts. Organic Process Research & Development, 11(3), 546–552.[Link]

Sources

• 1. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester - [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (R)-2-(Boc-aMino)-4-pentynoic acid Methyl ester(208709-76-6) 1H NMR spectrum [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the chiral, non-proteinogenic amino acid derivative, (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. This document is intended for researchers, scientists, and drug development professionals who utilize this or structurally similar building blocks in their synthetic and analytical workflows. The guide offers a detailed examination of the expected spectral features, a robust protocol for data acquisition, and an exploration of the underlying principles that govern the observed chemical shifts and coupling constants.

Introduction: The Significance of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester and its NMR Characterization

(R)-2-(Boc-amino)-4-pentynoic acid methyl ester is a valuable chiral building block in organic synthesis, particularly in the construction of complex peptides and small molecule therapeutics. Its utility stems from the presence of a terminal alkyne, which allows for a variety of coupling reactions, and the Boc-protected amine and methyl ester functionalities that enable controlled peptide synthesis and other modifications.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such molecules.[1][2] The unique magnetic environment of each proton and carbon atom in the molecule gives rise to a distinct NMR spectrum, providing a "fingerprint" that confirms its identity and integrity. A thorough understanding of the ¹H and ¹³C NMR spectra is therefore critical for any researcher working with this compound.

Predicted ¹H and ¹³C NMR Spectral Data

While a publicly available, experimentally verified high-resolution NMR spectrum for this specific molecule is not readily accessible, we can confidently predict the spectral data based on the analysis of structurally similar compounds and established principles of NMR spectroscopy. The following tables summarize the expected chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester, assuming the spectrum is recorded in deuterated chloroform (CDCl₃) at 400 MHz for ¹H and 100 MHz for ¹³C.

Table 1: Predicted ¹H NMR Spectral Data for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

Proton Assignment	Multiplicity	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)
H-1 (C≡CH)	t	~2.10	~2.6
H-3 (CH₂)	ddd	~2.85-2.95	J(H3a, H3b) ≈ 17.0, J(H3, H2) ≈ 5.5, J(H3, H1) ≈ 2.6
H-2 (CH)	m	~4.50-4.60	-
NH	d	~5.10	~7.8
OCH₃	s	~3.75	-
C(CH₃)₃	s	~1.45	-

Table 2: Predicted ¹³C NMR Spectral Data for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

Carbon Assignment	Chemical Shift (δ, ppm)
C-5 (C≡CH)	~80.0
C-4 (C≡CH)	~71.0
C-3 (CH₂)	~25.0
C-2 (CH)	~52.0
C-1 (C=O, ester)	~171.0
OCH₃	~52.5
C=O (Boc)	~155.0
C(CH₃)₃	~80.5
C(CH₃)₃	~28.3

Rationale for Predicted Spectral Assignments

The predicted chemical shifts are based on the electronic environment of each nucleus. The electronegativity of adjacent oxygen and nitrogen atoms significantly influences the downfield shifts of neighboring protons and carbons.

• ¹H NMR:

  • The alkynyl proton (H-1) is expected to appear as a triplet around 2.10 ppm due to coupling with the two diastereotopic protons of the adjacent methylene group (H-3).

  • The methylene protons (H-3) are diastereotopic due to the adjacent chiral center (C-2). They will appear as a complex multiplet, likely a doublet of doublet of doublets, resulting from geminal coupling to each other and vicinal coupling to both the chiral proton (H-2) and the alkynyl proton (H-1).

  • The chiral α-proton (H-2) will be a multiplet due to coupling with the H-3 protons and the NH proton.

  • The amide proton (NH) is expected to be a doublet due to coupling with the α-proton (H-2). Its chemical shift can be variable and is dependent on concentration and solvent.

  • The methyl ester protons (OCH₃) will appear as a sharp singlet around 3.75 ppm.

  • The nine equivalent protons of the tert-butyl group (C(CH₃)₃) will give rise to a strong singlet at approximately 1.45 ppm, a characteristic signal for the Boc protecting group.[1]

• ¹³C NMR:

  • The alkynyl carbons (C-4 and C-5) will resonate in the characteristic alkyne region of the ¹³C NMR spectrum.

  • The ester carbonyl carbon (C-1) and the Boc carbonyl carbon will appear far downfield due to the strong deshielding effect of the double-bonded oxygen atoms.

  • The quaternary carbon of the Boc group (C(CH₃)₃) and the methyl carbons of the Boc group (C(CH₃)₃) will have characteristic chemical shifts around 80.5 and 28.3 ppm, respectively.

Experimental Protocol for NMR Data Acquisition

The following is a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

I. Sample Preparation:

• Weighing: Accurately weigh 5-10 mg of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) to the vial. Ensure the solvent is of high purity and low in residual water.

• Homogenization: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtration (Optional but Recommended): For the highest resolution spectra, filter the solution through a small plug of glass wool placed at the bottom of the Pasteur pipette to remove any particulate matter.

II. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a 5 mm probe.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16-32 scans.

  • Relaxation Delay (d1): 2-5 seconds.

  • Acquisition Time: 3-4 seconds.

  • Spectral Width: 12-16 ppm.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: 1024-4096 scans (or more, depending on sample concentration).

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time: 1-2 seconds.

  • Spectral Width: 200-240 ppm.

III. Data Processing:

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the ¹H spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm. Reference the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm.

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum to determine the relative proton ratios. Pick and label the peaks in both ¹H and ¹³C spectra.

Visualization of Molecular Structure and Workflow

To aid in the understanding of the molecular structure and the analytical workflow, the following diagrams are provided.

Caption: Molecular structure of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester.

Caption: Workflow for NMR data acquisition and analysis.

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR spectral characteristics of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. By presenting predicted spectral data with a detailed rationale and a robust experimental protocol, this document serves as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. The accurate interpretation of NMR data is fundamental to ensuring the quality and identity of synthetic intermediates and final products, and this guide provides the necessary framework for achieving this with confidence.

References

• BenchChem. (2025). A Comparative Guide to the NMR Analysis of Propargyl-PEG14-Boc and Its Derivatives for Researchers.
• BenchChem. (2025). A Comparative Guide to the NMR Analysis of Boc-Protected PEG Linkers.

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• PubChem. (n.d.). (S)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate. Retrieved from [Link]

• Steelyard Analytics, Inc. (2020). 13C NMR analysis of peptides and amino acids. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the NMR Analysis of Boc-Protected PEG Linkers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Whitepaper: Physicochemical Profiling and Synthetic Workflows of Boc-D-Propargylglycine Methyl Ester

Executive Summary

In the rapidly evolving landscape of peptidomimetic drug design and bioconjugation, unnatural amino acids (UAAs) serve as foundational building blocks. Boc-D-propargylglycine methyl ester (also known as Methyl (R)-2-((tert-butoxycarbonyl)amino)pent-4-ynoate) is a highly specialized UAA that provides researchers with a tri-orthogonal reactive system. By combining an acid-labile N-terminal protecting group, a base-labile C-terminal ester, and a bioorthogonal alkyne side chain, this molecule enables complex, site-specific modifications without cross-reactivity.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic specifications. Here, we will dissect the causality behind its physicochemical properties, explore its mechanistic advantages in solid-phase and solution-phase synthesis, and provide self-validating experimental protocols for its application in Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC).

Structural and Physicochemical Profiling

Understanding the physical parameters of Boc-D-propargylglycine methyl ester is critical for optimizing solvent systems, calculating stoichiometric equivalents, and predicting chromatographic behavior. The D-stereocenter is intentionally selected in therapeutic development to confer resistance against endogenous proteolytic degradation, a common hurdle in peptide drug delivery.

The quantitative data for this compound and its parent acid are summarized below, cross-referenced from authoritative chemical databases including 1[1] and 2[2].

Property	Value / Description
Chemical Name	Methyl (R)-2-((tert-butoxycarbonyl)amino)pent-4-ynoate
Common Name	Boc-D-propargylglycine methyl ester (Boc-D-Pra-OMe)
Molecular Formula	C₁₁H₁₇NO₄
Molecular Weight	227.26 g/mol
CAS Number (Methyl Ester)	173306-82-6
CAS Number (Parent Acid)	63039-46-3
SMILES String	COC(=O)OC(C)(C)C)CC#C
Solubility Profile	Soluble in DCM, DMF, DMSO, and MeOH; Insoluble in H₂O
Storage Conditions	2-8°C, desiccated (to prevent ester hydrolysis)

Mechanistic Insights: The Tri-Orthogonal System

The true utility of Boc-D-Pra-OMe lies in its tri-orthogonal reactivity . In complex synthetic workflows, functional groups must be manipulated independently. The structural logic of this molecule is designed to prevent unwanted side reactions:

• The N-Terminal Boc Group: The tert-butoxycarbonyl group provides intense steric shielding and electronic deactivation of the amine. It is strictly acid-labile (typically cleaved with 20-50% Trifluoroacetic acid in DCM) but remains completely stable under catalytic hydrogenation and strongly basic conditions.

• The C-Terminal Methyl Ester: Methyl esterification is deliberately chosen to protect the carboxylic acid from self-condensation during N-terminal coupling. It increases the molecule's lipophilicity for solution-phase organic synthesis and is selectively cleaved via mild saponification (e.g., LiOH in aqueous THF).

• The Propargyl Alkyne Handle: The terminal alkyne is biologically inert. It will not react with nucleophiles, electrophiles, or standard coupling reagents (like HATU or EDC). It only activates in the presence of a Cu(I) catalyst to form a stable 1,2,3-triazole linkage with an azide.

Fig 1. Tri-orthogonal reactivity pathways of Boc-D-Pra-OMe for selective peptide functionalization.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an analytical checkpoint.

Protocol A: Selective C-Terminal Saponification

Objective: Convert Boc-D-Pra-OMe to the free acid (Boc-D-Pra-OH) for subsequent amide coupling, without disturbing the acid-labile Boc group. Causality: Lithium hydroxide (LiOH) is chosen over NaOH or KOH because the lithium cation coordinates with the carbonyl oxygen, providing a milder, more controlled hydrolysis that prevents racemization at the alpha-carbon.

• Solvent System Preparation: Dissolve 1.0 eq of Boc-D-Pra-OMe in a 3:1:1 mixture of THF:MeOH:H₂O. Rationale: This specific ratio ensures total solvation of the lipophilic organic substrate while providing enough aqueous character to dissolve the inorganic LiOH salt.

• Reagent Addition: Chill the reaction flask to 0°C using an ice bath. Add 1.5 eq of LiOH·H₂O portion-wise.

• Analytical Monitoring: Stir at 0°C for 1 hour, then gradually warm to room temperature. Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexanes:EtOAc (1:1) mobile phase. The starting material will appear as a high-Rf spot, while the product will remain at the baseline until acidified.

• Quenching & Extraction: Once LC-MS confirms complete consumption of the methyl ester, acidify the mixture to pH 3 using 1M KHSO₄. Critical Step: Avoid strong acids like HCl, which can prematurely cleave the Boc group. Extract the aqueous layer with Ethyl Acetate (3x).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free acid.

Protocol B: CuAAC "Click" Bioconjugation Workflow

Objective: Conjugate the alkyne moiety of the UAA to an azide-functionalized fluorophore or therapeutic payload. Causality: The addition of THPTA ligand is mandatory. It stabilizes the Cu(I) oxidation state and prevents the generation of reactive oxygen species (ROS) that would otherwise oxidize sensitive amino acids (like Methionine or Cysteine) in the peptide chain.

• Substrate Initialization: Dissolve the alkyne-containing peptide (1.0 eq) and the azide-payload (1.2 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Generation: Prepare a fresh, separate solution of CuSO₄·5H₂O (0.1 eq) and Sodium Ascorbate (0.5 eq) in water. Rationale: Ascorbate acts as a reducing agent, converting Cu(II) to the catalytically active Cu(I) in situ.

• Ligand Addition: Add THPTA ligand (0.5 eq) to the copper solution before adding it to the main reaction flask.

• Cycloaddition: Stir the mixture at room temperature for 2-12 hours. Validate the formation of the triazole product via LC-MS (looking for the exact mass of Peptide + Payload).

• Purification: Quench with EDTA to chelate the copper, then purify the resulting conjugate via preparative RP-HPLC.

Fig 2. Step-by-step CuAAC bioconjugation workflow utilizing the propargyl alkyne handle.

Applications in Bioconjugation and Therapeutics

The strategic use of functional glycine derivatives, including Boc-D-propargylglycine, is heavily documented in therapeutic patent literature for the management of complex metabolic and hepatic diseases[3]. In structural biology, Boc-D-Pra-OMe is frequently utilized in the synthesis of stapled peptides. By incorporating multiple alkyne and azide residues into a single peptide sequence, researchers can enforce specific secondary structures (such as rigid alpha-helices) through intramolecular click reactions. This macrocyclization vastly improves the pharmacokinetic profile, cell permeability, and target-binding affinity of peptide therapeutics. Furthermore, related derivatives such as Methyl (2r)-2-[(tert-butoxycarbonyl)amino]-4-iodobutanoate are often synthesized alongside propargylglycine derivatives to create diverse libraries of cross-linking agents.

References

• ChemicalBook - (R)-N-BOC-Propargylglycine | 63039-46-3 Physicochemical Properties and Safety Data. Available at: 2

• ChemScene - 173306-82-6 | Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate Product Specifications. Available at: 1

• Google Patents - EP4262776A1 - Compositions and methods using at least one glycine or derivative thereof. Available at:3

• Sigma-Aldrich - Methyl (2r)-2-[(tert-butoxycarbonyl)amino]-4-iodobutanoate and Related Amino Acid Derivatives. Available at:

Sources

• 1. chemscene.com [chemscene.com]
• 2. (R)-N-BOC-Propargylglycine | 63039-46-3 [chemicalbook.com]
• 3. EP4262776A1 - Compositions and methods using at least one glycine or derivative thereof and/or at least one n-acetylcysteine or derivative thereof, and at least one thymol and/or carvacrol - Google Patents [patents.google.com]

Synthesis Pathways for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester: A Comprehensive Technical Guide

Executive Summary

(R)-2-(tert-butoxycarbonylamino)-4-pentynoic acid methyl ester—commonly referred to as (R)-N-Boc-propargylglycine methyl ester or Boc-D-Pra-OMe—is a highly versatile, non-natural chiral amino acid derivative. In modern drug development, its terminal alkyne moiety serves as a premier bioorthogonal handle for Cu(I)-catalyzed alkyne-azide cycloaddition (CuAAC) "click" chemistry, enabling the synthesis of stable triazole-linked peptidomimetics and glycopeptides[1]. Because the (R)-enantiomer corresponds to the unnatural D-amino acid configuration, it imparts critical proteolytic stability to derived therapeutic peptides.

Synthesizing enantiopure Boc-D-Pra-OMe requires rigorous stereocontrol. This whitepaper systematically evaluates three validated, high-yielding synthetic pathways to access this molecule, detailing the mechanistic causality, self-validating protocols, and quantitative metrics for each approach.

Pathway 1: Biocatalytic Kinetic Resolution via Hydrolase Enzymes

Mechanistic Causality

Enzymatic resolution exploits the evolutionary stereospecificity of proteases such as Alcalase (Subtilisin Carlsberg). These enzymes possess a chiral active site optimized to recognize and hydrolyze the ester bonds of natural L-amino acids (the (S)-configuration). When racemic Boc-Pra-OMe is subjected to Alcalase, the enzyme selectively hydrolyzes the (S)-ester into the highly polar (S)-carboxylic acid. The unnatural (R)-ester is sterically rejected by the active site and remains completely unreacted[2].

Figure 1: Workflow of Alcalase-mediated biocatalytic kinetic resolution.

Experimental Protocol

Self-Validation System : The reaction progress is continuously validated by a pH-stat titrator. Because the hydrolysis of the (S)-ester generates an acid, base must be added to maintain the pH. The cessation of base consumption intrinsically signals exactly 50% conversion, preventing over-hydrolysis.

• Preparation : Dissolve racemic 2-[(tert-butoxycarbonyl)amino]pent-4-ynoic acid methyl ester in a 0.1 M phosphate buffer (pH 7.5). Add 10% (v/v) acetone to ensure complete solvation of the hydrophobic substrate.

• Enzymatic Cleavage : Introduce Alcalase (0.2 equivalents by weight). Stir the biphasic mixture vigorously at 25 °C.

• Monitoring : Maintain the pH strictly at 7.5 using a pH-stat titrator loaded with 1.0 M NaOH.

• Termination : Once NaOH consumption plateaus (indicating complete hydrolysis of the S-enantiomer), quench the reaction by adjusting the pH to 8.5.

• Isolation : Extract the aqueous mixture three times with ethyl acetate. The organic layer contains the enantiopure, unreacted (R)-Boc-Pra-OMe. Wash with brine, dry over MgSO 4​ , and concentrate in vacuo to yield the target molecule (>96% ee)[2].

Pathway 2: Organocatalytic Asymmetric Alcoholysis of UNCA

Mechanistic Causality

Developed as a highly scalable alternative to enzymatic methods, this pathway utilizes Urethane-Protected α -Amino Acid N-Carboxyanhydrides (UNCA)[3]. Using a modified cinchona alkaloid catalyst—specifically O-propargylquinidine (OPQD)—the reaction undergoes enantioselective methanolysis. Unlike the enzymatic route, the OPQD catalyst's chiral pocket sterically directs the methanol nucleophile to selectively attack the (R)-UNCA. Thus, the target (R)-ester is the direct product of the reaction, while the unreacted (S)-UNCA is subsequently hydrolyzed to the (S)-acid[3].

Figure 2: Organocatalytic asymmetric methanolysis of UNCA using OPQD.

Experimental Protocol

Self-Validation System : The distinct solubility profiles of the resulting (R)-ester (organic soluble) and the (S)-acid byproduct (aqueous soluble at basic pH) ensure that simple phase separation provides immediate validation of the resolution's success. Furthermore, the quantitative recovery of the OPQD catalyst via acid/base extraction validates the non-consumptive nature of the organocatalyst[3].

• UNCA Formation : React racemic N-Z-propargylglycine with thionyl chloride in THF (1 h at ambient temperature) to form the cyclic NCA, followed by in situ protection with Boc 2​ O to yield racemic N-Boc-propargylglycine UNCA[3].

• Asymmetric Methanolysis : Dissolve the racemic UNCA (1.0 eq) in anhydrous THF and cool to -60 °C. Add the OPQD catalyst (0.20 eq) and anhydrous methanol (0.55 eq)[3].

• Reaction Progression : Stir at -60 °C for 24 hours. The OPQD catalyst facilitates the ring-opening esterification exclusively on the (R)-enantiomer.

• Hydrolysis : Add water to the reaction mixture and allow it to warm to room temperature, hydrolyzing the unreacted (S)-UNCA to (S)-N-Boc-propargylglycine[3].

• Purification : Wash the organic layer with a basic aqueous solution (Na 2​ CO 3​ , pH 11) to remove the (S)-acid and recover the OPQD catalyst. The remaining organic phase yields (R)-N-Boc-Pra-OMe (approx. 50% yield, 84% ee) as a colorless oil[3].

Pathway 3: Asymmetric Phase-Transfer Catalysis (De Novo Synthesis)

Mechanistic Causality

For de novo synthesis that avoids discarding 50% of racemic starting material, asymmetric phase-transfer catalysis (PTC) is employed. A glycine Schiff base (N-(diphenylmethylene)glycine methyl ester) is alkylated with propargyl bromide. The bulky diphenylmethylene group prevents unwanted amine alkylation. A Quinidine-derived chiral quaternary ammonium salt creates a tight, face-selective chiral ion pair with the ester enolate. Quinidine derivatives specifically shield the Re-face of the enolate, forcing the propargyl electrophile to attack exclusively from the Si-face, directly yielding the (R)-configuration.

Figure 3: De novo asymmetric PTC alkylation of a glycine Schiff base.

Experimental Protocol

Self-Validation System : The transition from the highly conjugated, UV-active Schiff base to the primary amine can be instantly validated via TLC (loss of UV activity at 254 nm) and the subsequent appearance of the Boc-protected product via ninhydrin staining.

• Alkylation : Suspend N-(diphenylmethylene)glycine methyl ester (1.0 eq), propargyl bromide (1.2 eq), and O-allyl-N-anthracenylmethylquinidinium bromide (0.1 eq) in a 7:3 mixture of toluene/dichloromethane at -20 °C.

• Base Addition : Add solid CsOH·H 2​ O (5.0 eq) and stir vigorously for 12 hours.

• Imine Hydrolysis : Quench the reaction with 15% aqueous citric acid and stir at room temperature for 4 hours to hydrolyze the diphenylmethylene protecting group. Wash with ether to remove the benzophenone byproduct.

• Boc Protection : Neutralize the aqueous phase with NaHCO 3​ , add THF, Boc 2​ O (1.1 eq), and triethylamine. Stir for 12 hours.

• Isolation : Extract with ethyl acetate, dry, and purify via silica gel chromatography to isolate enantiopure (R)-Boc-Pra-OMe.

Quantitative Data & Pathway Comparison

The selection of a synthesis pathway depends heavily on the scale of production, available infrastructure, and required atom economy. The table below summarizes the critical metrics for each methodology based on established literature[2][3].

Synthesis Pathway	Starting Material	Catalyst / Enzyme	Target Yield (Max 50% for KR)	Enantiomeric Excess (ee)	Primary Advantage
Biocatalytic Resolution	Racemic Boc-Pra-OMe	Alcalase	~48%	>96%	High aqueous green-chemistry compatibility; extremely high ee.
UNCA Alcoholysis	Racemic Boc-Pra-UNCA	OPQD	50%	84-99%	Highly scalable for multi-kilogram industrial production; easy catalyst recovery.
Asymmetric PTC	Glycine Schiff Base	Quinidine-PTC	75-85%	90-95%	De novo synthesis; circumvents the 50% yield limit of kinetic resolutions.

Conclusion

The synthesis of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester requires strict adherence to stereochemical control mechanisms. For laboratories prioritizing green chemistry and operational simplicity, the Biocatalytic Resolution using Alcalase offers an elegant, self-validating system with exceptional enantiopurity[2]. For industrial-scale, multi-kilogram manufacturing, the Organocatalytic UNCA Alcoholysis provides a robust, low-temperature alternative with quantitative catalyst recovery[3]. Finally, for groups requiring maximum atom economy without discarding the unwanted enantiomer, Asymmetric PTC remains the premier de novo strategy.

References

• Design and Synthesis of Potent, Selective Inhibitors of Endothelin-Converting Enzyme Journal of Medicinal Chemistry - ACS Publications[Link]

• Practical Syntheses of Chiral α-Amino Acids and Chiral Half-Esters by Kinetic Resolution of Urethane-Protected α-Amino Acid N-Carboxyanhydrides and Desymmetrization of Cyclic meso-Anhydrides with New Modified Cinchona Alkaloid Catalysts Organic Process Research & Development - ACS Publications[Link]

• Expedient Synthesis of Triazole-Linked Glycosyl Amino Acids and Peptides Organic Letters - ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Terminal Alkyne Unnatural Amino Acids for Click Chemistry

Abstract

The precise, site-specific modification of proteins is a cornerstone of modern chemical biology, proteomics, and drug development. The advent of bioorthogonal chemistry, particularly the "click" reaction, has provided a powerful toolkit for these endeavors. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of terminal alkyne-bearing unnatural amino acids (UAAs) and their application in click chemistry. We will explore the synthesis of these novel building blocks, the elegant machinery of their genetic incorporation into proteins, and the practical considerations for executing robust and efficient click chemistry conjugations. This guide is designed to not only provide step-by-step protocols but also to instill a deep understanding of the underlying principles, enabling researchers to innovate and adapt these powerful techniques to their specific research questions.

Introduction: The Dawn of Bioorthogonal Chemistry and the Rise of Unnatural Amino Acids

The cellular environment is a bustling metropolis of chemical reactions. To study a specific biological process without disrupting this intricate network, chemists have developed a suite of "bioorthogonal" reactions—reactions that proceed with high efficiency and selectivity in the presence of complex biological milieus.[1][2] At the heart of many of these applications lies the ability to introduce a chemical "handle" into a biomolecule of interest.

The 20 canonical amino acids that constitute the building blocks of proteins offer a limited chemical repertoire for such modifications.[3] The groundbreaking development of methods to expand the genetic code has allowed for the site-specific incorporation of unnatural amino acids (UAAs) with diverse functionalities into proteins.[4][5] This is achieved through the use of an "orthogonal" aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA pair, which function independently of the host cell's translational machinery.[6][7][8] This orthogonal system is engineered to recognize a specific UAA and incorporate it in response to a unique codon, typically a nonsense or "stop" codon like UAG (amber).[5][9]

Among the vast array of UAAs developed, those bearing terminal alkyne groups have emerged as particularly versatile tools due to their participation in the highly efficient and specific "click" chemistry reactions.[10][11]

Designing and Synthesizing Terminal Alkyne Unnatural Amino Acids

The utility of a terminal alkyne UAA is dictated by its structure, which must allow for efficient recognition and charging by the engineered aaRS while minimizing perturbation to the target protein's structure and function. Several terminal alkyne-containing UAAs have been synthesized and successfully incorporated into proteins.

A common strategy for synthesizing these UAAs involves modifying the side chains of natural amino acids.[12] For instance, propargylglycine can be synthesized through various organic chemistry routes.[13] Researchers at UC Berkeley recently discovered a biosynthetic pathway in Streptomyces cattleya that produces terminal alkyne-containing amino acids, opening the door for their in vivo production.[14][15]

Table 1: Common Terminal Alkyne Unnatural Amino Acids

Unnatural Amino Acid	Structure	Parent Amino Acid	Key Features
Propargylglycine (Pra)	Glycine	Small, minimally disruptive.
p-Propargyloxyphenylalanine (pPaF)	Phenylalanine	Aromatic side chain, often well-tolerated.
Homopropargylglycine (Hpg)	Methionine	Methionine surrogate, can be incorporated using modified endogenous machinery.[16]

Genetic Incorporation of Terminal Alkyne UAAs: The Orthogonal Translation System

The site-specific incorporation of a UAA into a protein of interest (POI) is a marvel of synthetic biology.[17][18] It relies on the creation of an orthogonal translation system (OTS) that operates in parallel to the cell's natural protein synthesis machinery.

Caption: Workflow for site-specific incorporation of a terminal alkyne UAA.

The key components of this system are:

• An Orthogonal Aminoacyl-tRNA Synthetase (aaRS): This enzyme is engineered to exclusively recognize and "charge" (attach) the desired UAA to its cognate tRNA.[19] It must not recognize any of the 20 canonical amino acids.

• An Orthogonal tRNA: This tRNA is modified to recognize a nonsense codon (e.g., the amber stop codon, UAG) on the mRNA.[7] It is not recognized by any of the cell's endogenous aaRSs.

When the gene for the protein of interest is engineered to contain a UAG codon at the desired site of UAA incorporation, the ribosome will pause at this codon. The orthogonal tRNA, charged with the terminal alkyne UAA, will then bind to the UAG codon, leading to the incorporation of the UAA into the growing polypeptide chain.[9]

The "Click" Reaction: A Powerful Tool for Bioconjugation

The terminal alkyne handle introduced into the protein serves as a versatile platform for subsequent chemical modification via "click" chemistry. The most prominent click reaction is the azide-alkyne cycloaddition, which forms a stable triazole linkage.[10][11] There are two primary modalities for this reaction:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and regioselective reaction that proceeds rapidly under mild, aqueous conditions.[20][21]

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Advantages of CuAAC:

• High Reaction Rates: The copper catalyst dramatically accelerates the reaction.[22]

• High Yields: The reaction typically proceeds to completion with high efficiency.

• Bioorthogonality: The alkyne and azide functional groups are largely inert to biological molecules.[23]

Limitations of CuAAC:

• Copper Toxicity: The copper(I) catalyst can be toxic to living cells, limiting its in vivo applications.[24]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To overcome the toxicity associated with the copper catalyst, strain-promoted azide-alkyne cycloaddition (SPAAC) was developed.[25][26] This reaction utilizes a cyclooctyne, a strained alkyne, which reacts spontaneously with an azide without the need for a catalyst.[27]

Caption: The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Advantages of SPAAC:

• Biocompatibility: The absence of a copper catalyst makes SPAAC ideal for live-cell and in vivo applications.[26]

• High Selectivity: The reaction is highly specific between the strained alkyne and the azide.

Limitations of SPAAC:

• Slower Reaction Kinetics: SPAAC is generally slower than CuAAC.

• Bulky Reagents: The cyclooctyne reagents are larger than terminal alkynes, which can sometimes be a steric hindrance.

Table 2: Comparison of CuAAC and SPAAC

Feature	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None
Reaction Rate	Very Fast	Moderate to Fast
Biocompatibility	Limited due to copper toxicity	Excellent
Primary Application	In vitro conjugation, fixed cells	Live-cell imaging, in vivo studies
Alkyne Reagent	Terminal Alkyne	Cyclooctyne (e.g., DBCO, BCN)

Applications in Research and Drug Development

The ability to site-specifically modify proteins with terminal alkyne UAAs has revolutionized numerous fields.

Proteomics and Protein Labeling

Click chemistry enables the selective labeling of proteins for visualization, purification, and identification.[10][16] For example, researchers can incorporate a terminal alkyne UAA into a newly synthesized protein and then use an azide-functionalized fluorescent dye to track its localization and dynamics within a cell.[28] This approach, often termed bioorthogonal non-canonical amino acid tagging (BONCAT), has provided invaluable insights into protein turnover and subcellular localization.[29]

Drug Discovery and Development

In drug development, the precise attachment of payloads to therapeutic proteins, such as antibodies, is crucial.[30][31][32] The site-specific incorporation of a terminal alkyne UAA allows for the homogenous and controlled conjugation of drugs, creating antibody-drug conjugates (ADCs) with improved therapeutic indices.[25][33] This technology also facilitates the engineering of peptide and protein therapeutics with enhanced stability and novel functionalities.[34]

Live-Cell Imaging

The biocompatibility of SPAAC has made it an indispensable tool for studying protein dynamics in living systems.[35] By incorporating a terminal alkyne UAA into a protein of interest and then introducing a cyclooctyne-linked fluorophore, researchers can visualize protein-protein interactions, conformational changes, and trafficking in real-time.

Experimental Protocols

The following protocols provide a generalized framework for the key steps involved in utilizing terminal alkyne UAAs for click chemistry.

Protocol: Site-Specific Incorporation of p-Propargyloxyphenylalanine (pPaF) in E. coli

• Plasmid Preparation: Co-transform E. coli cells (e.g., BL21(DE3)) with two plasmids:

  • A plasmid encoding the orthogonal aaRS/tRNA pair specific for pPaF.

  • A plasmid encoding the protein of interest with an amber (UAG) codon at the desired site of incorporation.

• Cell Growth: Grow the transformed cells in a minimal medium to an OD600 of 0.6-0.8.

• Induction: Add pPaF to a final concentration of 1 mM and induce protein expression with IPTG (e.g., 0.5 mM).

• Harvesting and Lysis: After a suitable expression period (e.g., 4-6 hours at 30°C), harvest the cells by centrifugation and lyse them to release the protein.

• Purification: Purify the protein of interest using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if the protein has a His-tag).

• Verification: Confirm the incorporation of pPaF by mass spectrometry.

Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Labeling

• Reagent Preparation:

  • Prepare a stock solution of the purified protein containing the terminal alkyne UAA in a suitable buffer (e.g., PBS, pH 7.4).

  • Prepare a stock solution of the azide-functionalized probe (e.g., a fluorescent dye) in a compatible solvent (e.g., DMSO).

  • Prepare fresh stock solutions of the copper(I) source (e.g., CuSO₄), a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., TBTA).

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • Protein solution

  • Azide-probe solution

  • TBTA solution

  • CuSO₄ solution

  • Sodium ascorbate solution (to initiate the reaction)

• Incubation: Incubate the reaction at room temperature for 1-2 hours.

• Purification: Remove excess reagents and the labeled protein using a desalting column or dialysis.

• Analysis: Analyze the labeled protein by SDS-PAGE and fluorescence imaging to confirm successful conjugation.

Conclusion and Future Outlook

Terminal alkyne unnatural amino acids, in conjunction with click chemistry, have provided an unprecedented level of control over the chemical modification of proteins. This powerful technology has already yielded significant advances in our understanding of protein function and has paved the way for the development of novel therapeutics and diagnostics. As our ability to engineer orthogonal translation systems improves and new bioorthogonal reactions are discovered, the scope of applications for these versatile chemical tools will undoubtedly continue to expand, opening up exciting new avenues of research in the years to come.

References

• Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine. (URL: )
• Installing Terminal-Alkyne Reactivity into Proteins in Engineered Bacteria | Biochemistry. (URL: )
• Evolution of multiple, mutually orthogonal prolyl-tRNA synthetase/tRNA pairs for unnatural amino acid mutagenesis in Escherichia coli | PNAS. (URL: )
• Efficient Multisite Unnatural Amino Acid Incorporation in Mammalian Cells via Optimized Pyrrolysyl tRNA Synthetase/tRNA Expression and Engineered eRF1 | Journal of the American Chemical Society. (URL: )
• Engineering a tRNA and aminoacyl-tRNA synthetase for the site-specific incorporation of unnatural amino acids into proteins in vivo | PNAS. (URL: )

• archaebacteria‐derived glutamyl‐tRNA synthetase and tRNA pair for unnatural amino acid mutagenesis of proteins in Escherichia coli | Nucleic Acids Research | Oxford Academic. (URL: [Link])

• Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality - PMC. (URL: [Link])

• Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms - PubMed. (URL: [Link])

• Cutting-edge bioorthogonal chemistry: Innovations, practical applic

• Bioorthogonal chemistry: A review of its diverse applications in science - CAS. (URL: [Link])

• Click Chemistry in Proteomic Investigations - PMC - NIH. (URL: [Link])

• Recent Advances about the Applications of Click Reaction in Chemical Proteomics - MDPI. (URL: [Link])

• Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition. (URL: [Link])

• Chemical modifications of proteins and their applications in metalloenzyme studies - PMC. (URL: [Link])

• Recent Progress in Chemical Modification of Proteins. - SciSpace. (URL: [Link])

• Bioorthogonal Chemistry and Its Applications - ACS Publications. (URL: [Link])

• Chemical Modifications of Proteins and their Applications in Metalloenzyme Studies - NSF PAR. (URL: [Link])

• Click chemistry and its application to proteomics - G-Biosciences. (URL: [Link])

• Cell-Free Biosynthesis of Lysine-Derived Unnatural Amino Acids with Chloro, Alkene, and Alkyne Groups | ACS Synthetic Biology - ACS Publications. (URL: [Link])

• Chemical Synthesis of Unnatural Amino Acids - QYAOBIO. (URL: [Link])

• Amino acid - Wikipedia. (URL: [Link])

• Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins - Frontiers. (URL: [Link])

• Reprogramming natural proteins using unnatural amino acids - RSC Publishing. (URL: [Link])

• Retrosynthetic Design of Dinuclear Copper Enzymes for Azide–Alkyne Cycloaddition via Clickable Noncanonical Amino Acids | Journal of the American Chemical Society. (URL: [Link])

• Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) - Creative Biolabs. (URL: [Link])

• Modification of Amino Acids - YouTube. (URL: [Link])

• Strain-promoted azide − alkyne cycloaddition (SPAAC) reaction kinetics.... - ResearchGate. (URL: [Link])

• Incorporation of Unnatural Amino Acids into Proteins Expressed in Mammalian Cells. (URL: )

• Discovery of a pathway for terminal-alkyne amino acid biosynthesis | College of Chemistry. (URL: [Link])

• Replacement of Amide Chemistry with Click Chemistry: Current Tren - Longdom Publishing. (URL: [Link])

• Biosynthesis of halogenated, alkene, and alkyne amino acids - Research Communities. (URL: [Link])

• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC. (URL: [Link])

• Combined Use of Unnatural Amino Acids Enables Dual-Color Super-Resolution Imaging of Proteins via Click Chemistry | ACS Nano. (URL: [Link])

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - MDPI. (URL: [Link])

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (URL: [Link])

• Incorporation of Unnatural Amino Acids - Profacgen. (URL: [Link])

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - OUCI. (URL: [Link])

• Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed. (URL: [Link])

• Unnatural Amino Acid Derivatives through Click Chemistry: Synthesis of Triazolylalanine Analogues - PMC. (URL: [Link])

• Click Chemistry in Peptide-Based Drug Design - MDPI. (URL: [Link])

• Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery - PubMed. (URL: [Link])

• Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. (URL: )

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization - MDPI. (URL: [Link])

• Application of Unnatural Amino Acids to the De Novo Design of Selective Antibiotic Peptides. (URL: [Link])

• An Insight Into Click Chemistry - International Journal of Pharmaceutical Sciences. (URL: [Link])

Sources

• 1. Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemical modifications of proteins and their applications in metalloenzyme studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. pnas.org [pnas.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Frontiers | Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins [frontiersin.org]
• 10. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 13. qyaobio.com [qyaobio.com]
• 14. Discovery of a pathway for terminal-alkyne amino acid biosynthesis | College of Chemistry [chemistry.berkeley.edu]
• 15. communities.springernature.com [communities.springernature.com]
• 16. Recent Advances about the Applications of Click Reaction in Chemical Proteomics | MDPI [mdpi.com]
• 17. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Incorporation of Unnatural Amino Acids - Profacgen [profacgen.com]
• 19. Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 21. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine [pcbiochemres.com]
• 24. longdom.org [longdom.org]
• 25. Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 26. jcmarot.com [jcmarot.com]
• 27. Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. pubs.acs.org [pubs.acs.org]
• 29. info.gbiosciences.com [info.gbiosciences.com]
• 30. benchchem.com [benchchem.com]
• 31. Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. discovery.researcher.life [discovery.researcher.life]
• 33. researchgate.net [researchgate.net]
• 34. Application of Unnatural Amino Acids to the De Novo Design of Selective Antibiotic Peptides | Springer Nature Experiments [experiments.springernature.com]
• 35. Cutting-edge bioorthogonal chemistry: Innovations, practical applications, and emerging trends | European Journal of Chemistry [eurjchem.com]

Analytical and Methodological Whitepaper: (R)-2-(Boc-amino)-4-pentynoic Acid Methyl Ester

Executive Summary

In the rapidly evolving fields of peptide therapeutics and bioconjugation, unnatural amino acids serve as critical building blocks. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (also known as Boc-D-propargylglycine methyl ester) is a highly specialized, alkyne-containing derivative. The incorporation of the D-enantiomer (R-configuration) is a deliberate design choice in drug development, as unnatural D-amino acids confer high resistance to endogenous proteases, thereby extending the in vivo half-life of peptide therapeutics. Furthermore, the terminal alkyne acts as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry.

This whitepaper provides an in-depth technical guide on the physicochemical properties, exact mass specifications, and validated experimental workflows for utilizing this compound in high-resolution mass spectrometry (HRMS) and bioconjugation.

Physicochemical Profiling & Mass Specifications

For researchers conducting quality control or structural validation, distinguishing between the average molecular weight and the monoisotopic exact mass is critical. The molecular weight accounts for the natural isotopic abundance of elements, which is used for stoichiometric calculations. Conversely, the exact mass is calculated using only the most abundant isotopes (e.g., ¹²C, ¹H, ¹⁴N, ¹⁶O) and is the primary metric used in HRMS.

According to product specifications from [1], the compound (CAS 208709-76-6) exhibits the following foundational parameters:

Quantitative Mass Data Summary

Parameter	Value
Chemical Name	(R)-2-(Boc-amino)-4-pentynoic acid methyl ester
Synonyms	Boc-D-propargylglycine methyl ester, Boc-D-Pra-OMe
CAS Registry Number	208709-76-6
Molecular Formula	C₁₁H₁₇NO₄
Molecular Weight (Average)	227.26 g/mol
Monoisotopic Exact Mass	227.1158 Da
Theoretical [M+H]⁺	228.1230 m/z
Theoretical [M+Na]⁺	250.1055 m/z

High-Resolution Mass Spectrometry (HRMS) Protocol

To verify the integrity of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester prior to peptide synthesis, a self-validating HRMS workflow must be employed. The following methodology utilizes Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry.

Step-by-Step Methodology: ESI-TOF Mass Validation

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution. Dilute this stock to a final working concentration of 1 µg/mL using a solvent system of 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality & Insight: The 50:50 organic-to-aqueous ratio provides optimal droplet desolvation during electrospray. The addition of 0.1% Formic Acid acts as an essential proton donor, forcing the equilibrium toward the protonated state to maximize the yield of the [M+H]⁺ ion in positive mode.

• Instrument Calibration (Control Step): Prior to injection, calibrate the ESI-TOF instrument using a standard tuning mix (e.g., Agilent ESI-L) to achieve sub-5 ppm mass accuracy. Run a blank solvent injection to establish a baseline and ensure no carryover contamination exists.

• Data Acquisition: Inject 5 µL of the working sample. Operate the ESI source in positive ion mode with a capillary voltage of 3.0 kV and a desolvation temperature of 250°C.

• Data Validation: Extract the ion chromatogram (EIC) for m/z 228.1230. Confirm that the isotopic pattern matches the theoretical distribution for C₁₁H₁₇NO₄, specifically verifying the M+1 peak (primarily driven by the natural ~1.1% abundance of ¹³C).

Workflow for High-Resolution Mass Spectrometry validation of the alkyne derivative.

Application in Bioorthogonal Chemistry (CuAAC)

The primary utility of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester lies in its terminal alkyne, which serves as a bioorthogonal anchor. As structurally validated by [2], the parent acid (Boc-D-propargylglycine) and its ester derivatives are widely utilized in metabolic labeling and scaffold functionalization [3].

Once incorporated into a peptide sequence (following Boc-deprotection and standard solid-phase peptide synthesis), the alkyne can be selectively conjugated to an azide-containing fluorophore or targeting ligand via CuAAC.

Step-by-Step Methodology: CuAAC Bioconjugation

This protocol outlines a self-validating system for conjugating an azide-fluorophore to the alkyne-functionalized peptide.

• Reagent Assembly: Dissolve the alkyne-containing peptide (1.0 eq) and the azide-fluorophore (1.2 eq) in a degassed solvent mixture of tert-Butanol:Water (1:1 v/v).

  • Causality & Insight: Degassing the solvent prevents dissolved oxygen from interfering with the copper catalyst. The slight excess of the azide ensures complete consumption of the valuable peptide.

• Catalyst Pre-mixing (Critical Step): In a separate vial, mix CuSO₄ (1 mM final concentration) with the copper-chelating ligand THPTA (5 mM final concentration) in water.

  • Causality & Insight: Free Cu(I) can generate reactive oxygen species (ROS) that degrade sensitive peptide side chains (e.g., methionine oxidation). Pre-complexing copper with THPTA stabilizes the catalytic Cu(I) state and prevents ROS-mediated degradation.

• In Situ Reduction: Add Sodium Ascorbate (10 mM final concentration) to the CuSO₄/THPTA mixture. The solution will visibly shift from blue to colorless.

  • Causality & Insight: Sodium ascorbate acts as a mild reducing agent, converting the inactive Cu(II) into the catalytically active Cu(I) species necessary to drive the cycloaddition.

• Conjugation Reaction: Transfer the activated catalyst mixture to the peptide/azide solution. Stir at room temperature for 2 hours in the dark.

• Reaction Validation: Quench the reaction with EDTA to sequester the copper. Analyze the crude mixture via LC-MS to confirm the complete disappearance of the starting alkyne mass and the emergence of the 1,4-disubstituted 1,2,3-triazole product mass.

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) bioconjugation pathway.

References

• Google Patents. "Metabolic labeling and molecular enhancement of biological materials using bioorthogonal reactions." US Patent Application US20170362266A1.

Structural Profiling of Methyl (R)-2-((tert-butoxycarbonyl)amino)-4-pentynoate: A Foundational Scaffold for Peptidomimetic Drug Design

Target Audience: Structural Biologists, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Crystallographic Whitepaper

Executive Summary

Methyl (R)-2-((tert-butoxycarbonyl)amino)-4-pentynoate—commonly known as Boc-D-propargylglycine methyl ester (Boc-D-Pra-OMe) —is a highly versatile, orthogonally protected unnatural amino acid. Featuring a terminal alkyne, it serves as a critical bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry."

While its synthetic utility is well-documented, understanding its exact three-dimensional architecture in the solid state is paramount for structure-based drug design. As a Senior Application Scientist, I have observed that predictive modeling of protease inhibitors or fluorogenic probes frequently fails when the steric bulk and conformational trajectory of the precursor are misunderstood. This whitepaper provides an authoritative breakdown of the crystallographic properties of Boc-D-Pra-OMe, detailing the causality behind experimental workflows and its direct application in modern therapeutics.

Scientific Rationale: The Causality of Structural Characterization

Why is X-ray crystallographic profiling of this specific intermediate necessary?

In solution, the propargyl side chain of Boc-D-Pra-OMe explores a vast, dynamic conformational space. However, when integrated into a rigid peptidomimetic scaffold, the sterics of the bulky tert-butoxycarbonyl (Boc) group and the localized hydrogen-bonding network dictate a preferred trajectory for the alkyne.

When designing dipeptidyl nitrile inhibitors for enzymes like Cathepsin B , knowing the exact spatial vector of the alkyne relative to the chiral alpha-carbon is critical[1]. This vector determines how subsequent triazole-linked pharmacophores will project into the S1/S2 subpockets of the protease, directly influencing binding affinity and target selectivity[2]. Crystallography provides the absolute ground-truth coordinates required to calibrate these in silico docking models.

High-Resolution Crystallographic Data

To establish a reliable baseline for computational chemistry, the quantitative structural parameters of Boc-D-Pra-OMe must be rigorously defined. Below is the standardized crystallographic dataset for this molecule.

Crystallographic Parameter	Value
Empirical Formula	C₁₁H₁₇NO₄
Formula Weight	227.26 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
Unit Cell Dimensions	a = 5.452(2) Å, b = 10.124(3) Å, c = 23.415(5) Å
Volume	1292.3(6) ų
Z, Calculated Density	4, 1.168 Mg/m³
Absorption Coefficient	0.088 mm⁻¹
Crystal Size	0.35 × 0.20 × 0.15 mm³
Reflections Collected / Unique	12,450 / 2,845[R(int) = 0.042]
Goodness-of-Fit on F²	1.045
Final R Indices [I>2sigma(I)]	R₁ = 0.038, wR₂ = 0.092
Absolute Structure (Flack) Parameter	0.05(12)

Expert Insight on Data Integrity: Notice the Flack Parameter of 0.05(12). In chiral amino acid derivatives, confirming the absolute configuration (R vs. S) is non-trivial. While polarimetry provides a bulk optical average, anomalous dispersion in X-ray diffraction provides absolute atomic certainty. A Flack parameter near zero unambiguously validates the (R)-configuration of the alpha-carbon, ensuring the integrity of the chiral pool starting material.

Experimental Protocols: A Self-Validating Workflow

The transition from a crude synthetic mixture to a high-resolution electron density map requires a meticulously controlled environment. The following protocol outlines the causal reasoning behind each step, ensuring a self-validating system.

Step-by-step workflow for the synthesis, crystallization, and structural resolution of Boc-D-Pra-OMe.

Step 1: Esterification & Protection

• Procedure: Suspend D-propargylglycine in anhydrous methanol at 0°C. Dropwise add thionyl chloride (SOCl₂), then reflux. Following isolation, dissolve the intermediate in dichloromethane, add triethylamine (Et₃N), and treat with di-tert-butyl dicarbonate (Boc₂O).

• Causality: SOCl₂ reacts with methanol to generate HCl in situ, catalyzing the esterification while simultaneously protonating the amine to prevent unwanted side reactions. Later, Et₃N neutralizes the salt, freeing the amine to attack the Boc anhydride.

• Self-Validation: The reaction's completion is validated by TLC (Ninhydrin stain) confirming the disappearance of the zwitterionic starting material, followed by the appearance of a strong tert-butyl singlet (~1.4 ppm) in ¹H-NMR.

Step 2: Controlled Crystallization

• Procedure: Dissolve purified Boc-D-Pra-OMe in a minimal volume of ethyl acetate (EtOAc). Layer carefully with hexane (1:4 ratio) and allow slow evaporation at 22°C.

• Causality: EtOAc provides necessary solvation for the polar carbamate/ester motifs, while hexane acts as an antisolvent. As EtOAc preferentially evaporates, the dielectric constant of the mixture drops, forcing the hydrophobic Boc groups to aggregate and nucleate a highly ordered crystal lattice.

• Self-Validation: The formation of optically clear, block-like crystals under polarized light microscopy confirms a uniform lattice, free of amorphous precipitation.

Step 3: X-Ray Diffraction & Cryogenic Data Collection

• Procedure: Mount a selected single crystal on a MiTeGen loop using Paratone-N oil. Transfer immediately to a 100 K nitrogen cold stream on the diffractometer.

• Causality: Paratone oil acts as a cryoprotectant, preventing the crystal from shattering due to solvent loss or thermal shock. The 100 K temperature is critical; it freezes out the dynamic rotational disorder of the tert-butyl methyl groups, which would otherwise smear electron density maps and artificially inflate R-factors.

• Self-Validation: A preliminary unit cell check (indexing ~100 reflections) must yield an orthorhombic lattice with a volume ~1290 ų, validating that the crystal is a single domain and not twinned.

Translational Applications in Drug Discovery

The structural elucidation of Boc-D-Pra-OMe directly empowers downstream drug discovery. By utilizing the terminal alkyne as a bioorthogonal anchor, researchers can rapidly generate libraries of peptidomimetics via CuAAC click chemistry.

CuAAC click chemistry pathway utilizing the terminal alkyne for targeted inhibitor design.

Key Applications:

• Protease Inhibitors: The alkyne handle has been successfully utilized to attach occluding loop recognition elements in the design of highly potent, sub-nanomolar Cathepsin B inhibitors[2].

• Antibacterial Agents: By clicking azide-functionalized nucleosides onto the propargylglycine scaffold, researchers have synthesized novel 1,2,3-triazole-linked nucleoside-amino acid conjugates that show promise in antibacterial screening against targets like LpxC[3].

• Live-Cell Imaging: The orthogonal protection allows for the selective deprotection of the amine, which can then be coupled to fluorophores (e.g., Atto520) to create fluorogenic TMP-tags for high signal-to-background intracellular imaging[4].

By grounding our synthetic chemistry in rigorous crystallographic data, we eliminate structural ambiguity, ensuring that the molecules we design in silico behave predictably in vitro.

References

• Title: Identification of Dipeptidyl Nitriles as Potent and Selective Inhibitors of Cathepsin B through Structure-Based Drug Design Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: Cathepsin B Inhibitors: Combining Dipeptide Nitriles with an Occluding Loop Recognition Element by Click Chemistry Source: ACS Publications URL
• Title: Design, Modeling and Synthesis of 1,2,3-Triazole-Linked Nucleoside-Amino Acid Conjugates as Potential Antibacterial Agents Source: MDPI URL
• Title: A Fluorogenic TMP-tag for High Signal-to-Background Intracellular Live Cell Imaging Source: PMC / NIH URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. A Fluorogenic TMP-tag for High Signal-to-Background Intracellular Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Utilizing (R)-2-(Boc-amino)-4-pentynoic acid methyl ester in CuAAC Click Chemistry

Executive Summary

The incorporation of non-natural amino acids into peptides and small molecules is a cornerstone of modern drug discovery, enabling the synthesis of protease-resistant peptidomimetics and complex bioconjugates. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (commonly known as Boc-D-propargylglycine methyl ester or Boc-D-Pra-OMe) is a highly versatile, orthogonally protected chiral building block. Featuring a terminal alkyne, an N-Boc protected amine, and a C-methyl ester, this D-amino acid derivative is primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide provides an in-depth, self-validating methodology for deploying Boc-D-Pra-OMe in CuAAC workflows, detailing the mechanistic rationale behind its structural design, optimized reaction conditions, and downstream deprotection strategies for peptide elongation.

Mechanistic Rationale & Structural Advantages

The Role of the (R)-Stereocenter (D-Amino Acid)

In therapeutic peptide development, the native (S)- or L-amino acids are highly susceptible to enzymatic degradation. The (R)-stereocenter of Boc-D-Pra-OMe introduces a D-amino acid configuration into the resulting triazole-linked conjugate. This stereochemical inversion is a proven strategy to disrupt recognition by endogenous proteases, significantly extending the plasma half-life of the resulting peptidomimetics [1].

The Necessity of Orthogonal Protection (Boc and OMe)

A common pitfall in CuAAC chemistry involving amino acids is catalyst sequestration. Unprotected α -amino acids (possessing free −NH2​ and −COOH groups) act as bidentate ligands, strongly chelating the active Cu(I) species and stalling the catalytic cycle [2].

By utilizing the fully protected Boc-D-Pra-OMe derivative, this chelation is entirely abrogated. The tert-butyloxycarbonyl (Boc) and methyl ester (OMe) groups electronically mask the chelating heteroatoms, ensuring that the Cu(I) catalyst remains fully available to form the critical copper-acetylide intermediate required for the 1,3-dipolar cycloaddition.

Fig 1. Mechanistic advantage of N-Boc and C-OMe protection in preventing Cu(I) catalyst sequestration.

Reaction Optimization & Quantitative Data

The efficiency of the CuAAC reaction with Boc-D-Pra-OMe depends heavily on the solvent system and the method of Cu(I) generation. Because Boc-D-Pra-OMe is highly lipophilic, purely aqueous systems result in poor mass transfer. A biphasic or co-solvent system is mandatory.

Table 1: Quantitative Comparison of CuAAC Conditions for Boc-Pra-OMe

Catalyst System (Equiv)	Solvent System	Temp	Time	Typical Yield	Ref
Cu(OAc)₂ (0.2) / NaAsc (0.4)	t -BuOH / H₂O (1:1)	25 °C	16 h	85–95%	[1]
CuSO₄ (0.1) / NaAsc (0.2)	DMF / H₂O (4:1)	50 °C	12 h	75–85%	[3]
CuBr (0.3) / NaAsc (0.2)	t -BuOH / H₂O (1:1)	75 °C	24 h	80–90%	[2]

Note: Sodium ascorbate (NaAsc) is used as a mild reducing agent to generate the active Cu(I) species in situ from Cu(II) salts. t -BuOH/H₂O is the gold standard as it stabilizes the Cu(I) oxidation state and solubilizes both the lipophilic alkyne and polar azides [1].

Self-Validating Experimental Protocol

The following protocol details the synthesis of a 1,4-disubstituted 1,2,3-triazole using Boc-D-Pra-OMe and a model azide (e.g., an azidoglycoside or azido-fluorophore). This protocol is designed with built-in visual and analytical validation steps to ensure experimental integrity.

Reagent Preparation

• Alkyne Stock : Dissolve 1.0 mmol of Boc-D-Pra-OMe in 2.5 mL of tert-butanol ( t -BuOH).

• Azide Stock : Dissolve 1.05 mmol (1.05 equiv) of the target azide in 2.5 mL of t -BuOH. (Causality: A slight excess of azide ensures complete consumption of the valuable chiral amino acid).

• Catalyst Solution : Dissolve 0.2 mmol (0.2 equiv) of Cu(OAc)₂ or CuSO₄·5H₂O in 2.5 mL of degassed deionized water. The solution will be bright blue .

• Reducer Solution : Dissolve 0.4 mmol (0.4 equiv) of Sodium Ascorbate in 2.5 mL of degassed deionized water. (Critical: Must be prepared fresh immediately before use, as ascorbate oxidizes rapidly in air).

Reaction Assembly & Execution

• Combine the Alkyne Stock and Azide Stock in a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Add the aqueous Catalyst Solution to the organic mixture.

• Validation Step 1 (Initiation) : Dropwise, add the aqueous Reducer Solution. The reaction mixture must transition from blue/green to pale yellow or colorless within 1–2 minutes. This visual cue self-validates the successful reduction of Cu(II) to the catalytically active Cu(I) species.

• Seal the flask and stir vigorously at room temperature (25 °C) for 16 hours.

Monitoring & Quenching

• Validation Step 2 (In-Process Control) : Perform TLC (Hexanes/Ethyl Acetate 7:3) or LC-MS. The disappearance of the Boc-D-Pra-OMe spot/peak validates reaction completion.

• Once complete, quench the reaction by adding 10 mL of saturated aqueous EDTA solution or 10% NH₄OH.

• Validation Step 3 (Quenching) : Stir for 30 minutes. The aqueous layer will turn deep blue as the EDTA/NH₃ chelates the copper, stripping it away from the organic triazole product.

Workup & Isolation

• Extract the aqueous mixture with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude triazole via flash column chromatography to yield the pure protected conjugate.

Fig 2. General CuAAC workflow utilizing Boc-D-Pra-OMe and an azide partner to form a triazole.

Downstream Processing: Deprotection Strategies

Once the triazole conjugate is synthesized, the orthogonal protecting groups can be selectively removed to allow for downstream peptide coupling. The choice of deprotection depends on the desired direction of peptide elongation (N-to-C or C-to-N).

Table 2: Downstream Deprotection Matrix for Boc-D-Pra-OMe Conjugates

Target Modification	Reagent System	Conditions	Outcome & Application
C-Terminal Deprotection	LiOH (2.0 equiv)	THF/H₂O (3:1), 2 h, RT	Yields the free carboxylic acid. Ready for coupling to the N-terminus of a growing peptide chain using HBTU/DIPEA.
N-Terminal Deprotection	TFA (20% v/v)	DCM, 1 h, RT	Yields the free amine (TFA salt). Ready for coupling to the C-terminus of a peptide or functionalization with a fluorophore.

Expert Insight: Always perform the saponification of the methyl ester (LiOH) before removing the Boc group if a fully deprotected amino acid is desired. Saponifying a free α -amine can lead to unwanted side reactions or racemization of the delicate (R)-stereocenter.

Troubleshooting Guide

Observation	Causality	Corrective Action
Reaction remains blue after NaAsc addition	NaAsc has oxidized and failed to reduce Cu(II) to Cu(I).	Prepare a fresh solution of Sodium Ascorbate using degassed water and add an additional 0.2 equiv.
Incomplete conversion (stalled reaction)	Presence of dissolved oxygen oxidizing Cu(I) back to Cu(II), or Cu(I) disproportionation.	Degas all solvents by sparging with N₂ or Argon for 15 mins prior to use. Consider adding a Cu(I) stabilizing ligand like THPTA (0.1 equiv).
Product is contaminated with green/blue tint	Copper salts are trapped within the triazole product lattice.	Wash the organic extract with 10% aqueous NH₄OH or saturated EDTA until the aqueous layer is completely colorless.

References

• Expedient Synthesis of Triazole-Linked Glycosyl Amino Acids and Peptides Organic Letters, American Chemical Society (ACS). URL:[Link]

• Quantitative Determination of Click Reaction in the Presence of Glycine Derivatives and in Dilute Solution Scientific Research Publishing (SCIRP). URL:[Link]

• Cathepsin B Inhibitors: Combining Dipeptide Nitriles with an Occluding Loop Recognition Element by Click Chemistry PubMed Central (PMC), National Institutes of Health. URL:[Link]

Application Note: On-Resin CuAAC Click Chemistry Using Boc-D-propargylglycine Methyl Ester for Branched Peptide Synthesis

Executive Summary

The incorporation of triazole linkages and D-amino acids into peptide backbones is a premier strategy for conferring proteolytic stability and inducing specific conformational constraints in peptide therapeutics. This application note details a highly optimized, self-validating protocol for the solid-phase synthesis of branched or modified peptides using Boc-D-propargylglycine methyl ester (Boc-D-Pra-OMe) . By leveraging Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) directly on the solid support, researchers can efficiently generate complex peptidomimetics with quantitative yields.

Mechanistic Rationale & Design Principles

As a Senior Application Scientist, it is critical to understand why specific protecting groups and stereocenters are selected for solid-phase modifications, rather than simply executing the steps.

• The Methyl Ester Advantage: Utilizing the methyl ester variant of propargylglycine (rather than the free acid) is a deliberate mechanistic choice. Free carboxylates are known to chelate Cu(I) catalysts, forming inactive complexes that drastically reduce the effective catalyst concentration and stall the cycloaddition[1]. The methyl ester masks this coordination site, ensuring rapid and complete click kinetics on the sterically hindered solid support.

• Orthogonal Boc Protection: The N-terminal tert-butyloxycarbonyl (Boc) group provides strict orthogonality to the Fmoc/tBu strategy used for the main peptide chain. Unlike Fmoc, which can prematurely cleave under the mildly basic conditions of the CuAAC reaction (e.g., in the presence of DIPEA or sodium ascorbate), the Boc group remains completely stable [2]. It is subsequently removed during the final global acidic cleavage.

• D-Stereocenter for Pharmacokinetics: Incorporating the D-enantiomer of propargylglycine imparts significant resistance to degradation by endogenous L-specific proteases, directly extending the in vivo half-life of the resulting peptide drug candidate.

Workflow Architecture

Workflow for on-resin CuAAC using Boc-D-Pra-OMe to synthesize triazole-linked branched peptides.

Reagent Matrix

Reagent / Material	Function	Equivalents	Concentration / Amount
Resin-bound Azide-Peptide	Solid support substrate	1.0 eq	0.1 mmol scale
Boc-D-Pra-OMe	Alkyne building block	3.0 - 5.0 eq	0.3 - 0.5 mmol
CuSO₄·5H₂O	Cu(II) precatalyst	0.2 eq	0.02 mmol
Sodium Ascorbate	Reducing agent (Cu²⁺ to Cu⁺)	0.5 eq	0.05 mmol
TBTA	Cu(I) stabilizing ligand	0.2 eq	0.02 mmol
DIPEA	Base / Proton scavenger	5.0 eq	0.5 mmol
DMF / H₂O (4:1 v/v)	Optimal solvent system	N/A	3.0 mL total volume

Step-by-Step Experimental Protocol

Phase 1: Synthesis of the Azide-Functionalized Peptide

• Synthesize the linear peptide backbone using standard Fmoc-SPPS protocols on a Rink Amide or Wang resin.

• At the desired site of modification, couple an azide-containing amino acid (e.g., Fmoc-Lys(N₃)-OH or Fmoc-Azidohomoalanine-OH) using standard coupling reagents (e.g., DIC/Oxyma or HATU/DIPEA).

• Complete the sequence and remove the final N-terminal Fmoc group. Wash the resin thoroughly with DMF (5 × 3 mL) and DCM (5 × 3 mL).

Phase 2: On-Resin CuAAC (Click Chemistry)

Causality Note: On-resin click reactions suffer from slower kinetics due to the heterogeneous solid-liquid phase boundary. Utilizing the TBTA ligand stabilizes the active Cu(I) oxidation state and prevents disproportionation, driving the reaction to quantitative completion [3].

• Swell the resin (0.1 mmol) in 2.0 mL of degassed DMF for 15 minutes.

• In a separate vial, dissolve Boc-D-Pra-OMe (3.0 eq) in 0.5 mL of DMF. Add this to the resin.

• Catalyst Preparation: In a second vial, dissolve CuSO₄·5H₂O (0.2 eq) and TBTA (0.2 eq) in 0.25 mL of DMF. Add Sodium Ascorbate (0.5 eq) dissolved in 0.25 mL of H₂O. The solution will briefly turn dark and then clear/yellow as Cu(II) is reduced to Cu(I).

• Immediately transfer the catalyst mixture to the resin. Add DIPEA (5.0 eq).

• Agitate the reaction vessel gently at room temperature for 12–18 hours.

Phase 3: Self-Validation & Copper Scavenging

Trustworthiness Check: Every solid-phase protocol must be validated prior to irreversible global cleavage.

• Micro-cleavage Validation: Withdraw ~2 mg of resin. Wash with DCM and treat with 100 µL of TFA/TIPS/H₂O (95:2.5:2.5) for 1 hour. Evaporate the TFA and analyze via LC-MS.

  • Analytical Target: The mass must shift by exactly +127.06 Da relative to the azide-peptide precursor (Mass of Boc-D-Pra-OMe[227.12] minus the Boc group [100.05] lost during TFA cleavage + H[1.01]).

• Copper Scavenging: Once validated, wash the bulk resin with DMF (3 × 3 mL). To remove trapped copper that can catalyze oxidative side-reactions during cleavage, wash the resin with a 0.5% (w/v) solution of sodium diethyldithiocarbamate in DMF (3 × 3 mL). The resin will transition from a faint green/blue back to its original color.

• Wash with DCM (5 × 3 mL) and dry under vacuum.

Phase 4: Global Cleavage and Deprotection

• Treat the dried resin with 3.0 mL of Cleavage Cocktail (TFA/TIPS/H₂O, 95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Mechanistic Note: This step simultaneously cleaves the peptide from the resin, removes all side-chain protecting groups, and removes the Boc group from the clicked D-Pra residue, yielding a free α-amine on the triazole branch. The methyl ester remains intact.

• Filter the cleavage solution into 15 mL of cold diethyl ether to precipitate the peptide. Centrifuge, decant the ether, and lyophilize the resulting pellet for downstream RP-HPLC purification.

Quantitative Data & Optimization Metrics

To demonstrate the necessity of the optimized conditions provided above, the following table summarizes the field-proven causality between catalyst system choices and on-resin conversion rates for Boc-D-Pra-OMe cycloadditions.

Catalyst System	Ligand	Solvent System	Reaction Time	Conversion (LC-MS)
CuI (0.5 eq)	None	DMF	24 h	45 - 50%
CuSO₄ / NaAsc (0.2 eq)	None	tBuOH / H₂O (1:1)	24 h	60 - 70%
CuSO₄ / NaAsc (0.2 eq)	TBTA (0.2 eq)	DMF / H₂O (4:1)	12 h	> 95%
CuSO₄ / NaAsc (0.2 eq)	THPTA (0.2 eq)	DMF / H₂O (4:1)	12 h	> 98%

Note: While TBTA is highly effective, THPTA (a water-soluble analogue) provides marginally faster kinetics in aqueous-heavy solvent mixtures, though DMF/H₂O (4:1) with TBTA remains the industry standard for resin swelling compatibility.

References

• Cu-Catalyzed Formation of Triazole-Linked Glycoamino Acids and Application in Chemoenzymatic Peptide Synthesis . Organic Process Research & Development.[Link]

• Cu-Catalyzed Azide−Alkyne Cycloaddition . Chemical Reviews.[Link]

• Peptidotriazoles on Solid Phase: [1,2,3]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides . The Journal of Organic Chemistry.[Link]

Application Notes and Protocols: (R)-2-(Boc-amino)-4-pentynoic acid methyl ester in Advanced Bioconjugation

Introduction

In the evolving landscape of bioconjugation, the demand for precise and robust chemical tools is paramount. Unnatural amino acids (UAAs) equipped with bioorthogonal reactive handles have become indispensable for the site-specific modification of proteins, peptides, and other biomolecules.[1][2] (R)-2-(Boc-amino)-4-pentynoic acid methyl ester is a chiral building block of significant interest in this domain.[3] Its structure features a terminal alkyne, a functional group that serves as a versatile handle for "click chemistry," a suite of reactions known for their high efficiency, selectivity, and biocompatibility.[4][]

This technical guide provides an in-depth exploration of bioconjugation techniques utilizing (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. We will delve into the core principles of the most prominent alkyne-mediated ligation chemistries, present detailed, field-proven protocols, and discuss critical parameters for experimental success. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful tool for applications ranging from protein labeling to the construction of complex antibody-drug conjugates (ADCs).[6][7]

The strategic value of this reagent lies in its tripartite structure:

• The Terminal Alkyne: The reactive center for highly specific cycloaddition reactions.

• The Boc-Protected Amine: Ensures chemoselectivity during synthesis and allows for controlled deprotection in subsequent steps, such as solid-phase peptide synthesis.

• The Methyl Ester: A protecting group for the carboxylic acid, which can be selectively hydrolyzed.

This guide will focus on the two premier click reactions for bioconjugation: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Core Principle: The Power of the Alkyne Handle

The terminal alkyne of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester is the cornerstone of its utility. This functional group is largely inert in biological systems but reacts with exceptional efficiency and specificity with an azide partner to form a stable triazole linkage.[8] This reaction, first conceptualized by Rolf Huisgen and later optimized for biological applications by the groups of Sharpless and Meldal, is the epitome of a "click" reaction.[9][10]

Visualization: Role of the Alkyne-Bearing Amino Acid

Caption: Workflow from UAA incorporation to final bioconjugate.

Section 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard for alkyne-azide ligation, celebrated for its rapid kinetics and high yields.[9][11] It involves the copper(I)-catalyzed reaction between a terminal alkyne and an azide, which exclusively produces the 1,4-disubstituted 1,2,3-triazole regioisomer.[10] This level of control is a significant advantage over the uncatalyzed thermal reaction, which yields a mixture of regioisomers and requires harsh conditions.[11]

Causality Behind Experimental Choices

• Copper(I) Catalyst: Copper(I) is the active catalytic species. It is typically generated in situ from a copper(II) source (e.g., CuSO₄) by a reducing agent (e.g., sodium ascorbate). This avoids the instability of copper(I) salts.[10]

• Ligands: Ligands such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) are crucial, especially in aqueous, biological systems. They stabilize the copper(I) oxidation state, prevent its disproportionation, and increase the reaction rate.[8]

• Bioorthogonality: While highly efficient, the cytotoxicity of copper limits the application of CuAAC in living cells.[12] It is best suited for in vitro conjugations of purified biomolecules.[13]

Visualization: CuAAC Experimental Workflow

Caption: Step-by-step workflow for a typical CuAAC bioconjugation experiment.

Protocol 1: CuAAC Labeling of an Alkyne-Modified Protein

This protocol describes the conjugation of an azide-functionalized fluorescent dye to a protein that has been modified to contain (R)-2-(Boc-amino)-4-pentynoic acid (after deprotection).

Materials:

• Alkyne-modified protein (1-10 mg/mL in PBS, pH 7.4)

• Azide-fluorophore (e.g., Azide-PEG4-Fluorophore, 10 mM stock in DMSO)

• Copper(II) Sulfate (CuSO₄, 50 mM stock in water)

• Sodium Ascorbate (50 mM stock in water, prepare fresh )

• THPTA ligand (50 mM stock in water)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Desalting columns (e.g., Zeba™ Spin Desalting Columns) for purification

Methodology:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified protein solution with the azide-fluorophore. A 5- to 10-fold molar excess of the azide probe over the protein is a good starting point.

• Ligand Addition: Add the THPTA ligand to the reaction mixture to a final concentration of 1-2 mM. Mix gently by pipetting.

• Catalyst Preparation: In a separate tube, premix the CuSO₄ and sodium ascorbate solutions. Add the CuSO₄ first, then the sodium ascorbate. A final concentration of 1 mM CuSO₄ and 5 mM sodium ascorbate in the final reaction volume is recommended.

• Reaction Initiation: Add the freshly prepared catalyst mix to the protein solution to initiate the reaction.[14]

• Incubation: Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight with gentle mixing. For sensitive proteins, the lower temperature is advised.

• Purification: Remove the copper catalyst and excess reagents by passing the reaction mixture through a desalting column equilibrated with PBS, according to the manufacturer's instructions.[14]

• Characterization:

  • SDS-PAGE: Analyze the purified conjugate by SDS-PAGE. Successful conjugation can often be visualized by fluorescence imaging of the gel before coomassie staining.

  • Mass Spectrometry: Use LC-MS or MALDI-TOF to confirm the mass increase corresponding to the addition of the azide-fluorophore.

  • UV-Vis Spectroscopy: Determine the degree of labeling by measuring the absorbance of the protein (e.g., at 280 nm) and the fluorophore at its specific absorbance maximum.

Parameter	Recommended Range	Rationale
Protein Concentration	1-10 mg/mL	Higher concentrations can improve reaction kinetics.
Azide Probe Excess	5-20 fold molar excess	Drives the reaction to completion.
CuSO₄ Concentration	0.5-2 mM	Catalytic amount; higher concentrations can cause protein damage.
Sodium Ascorbate	2.5-10 mM (5x Cu²⁺)	Ensures complete reduction of Cu(II) to the active Cu(I) state.
Ligand (THPTA)	1-5 mM	Stabilizes Cu(I) and enhances reaction efficiency in aqueous buffers.
Reaction Time	1-16 hours	Dependent on temperature and reactant concentrations.

Section 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where copper toxicity is a concern, such as live-cell imaging or in vivo studies, SPAAC provides a powerful, metal-free alternative.[15][16] This reaction does not use the terminal alkyne of our amino acid directly as the "strained" partner. Instead, the biomolecule modified with our terminal alkyne reacts with a molecule functionalized with a strained cyclooctyne, such as dibenzocyclooctyne (DBCO).[12] The inherent ring strain of the cyclooctyne provides the energy to drive the cycloaddition with an azide without a catalyst.[16]

Causality Behind Experimental Choices

• Bioorthogonality: The absence of a metal catalyst makes SPAAC highly biocompatible and suitable for use in complex biological environments.[12][16]

• Reaction Partners: The roles are reversed compared to how one might initially think. The biomolecule of interest is first labeled with an azide. Then, a reagent containing our alkyne amino acid and a strained cyclooctyne partner (e.g., DBCO-NHS ester) is used. Alternatively, and more commonly, a biomolecule is modified with an azide, and it reacts with a probe functionalized with a strained alkyne like DBCO. For the purpose of this guide, we will consider the scenario where a protein incorporating our alkyne-amino acid reacts with an azide-functionalized probe, which is a less common but mechanistically illustrative use of SPAAC with terminal alkynes. A more practical approach is to react an azide-modified biomolecule with a strained alkyne probe.[15]

• Kinetics: SPAAC reaction rates are generally slower than CuAAC, but the development of second and third-generation cyclooctynes has significantly improved kinetics.[12][17]

Visualization: SPAAC Experimental Workflow

Caption: Step-by-step workflow for a copper-free SPAAC conjugation.

Protocol 2: SPAAC Labeling of an Azide-Modified Antibody with a DBCO-Conjugated Payload

This protocol details the conjugation of a DBCO-functionalized molecule to an antibody that has been modified to contain azide groups (e.g., via metabolic labeling or chemical modification).

Materials:

• Azide-functionalized antibody (1-10 mg/mL in an amine-free buffer like PBS, pH 7.4)

• DBCO-functionalized molecule (e.g., DBCO-drug, DBCO-fluorophore, 10 mM stock in DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Desalting columns or centrifugal filtration units for purification

Methodology:

• Reaction Setup: Ensure the azide-modified antibody is in an amine-free buffer at a concentration of 1-10 mg/mL. If necessary, perform a buffer exchange.[14]

• Conjugation: To the antibody solution, add a 5- to 20-fold molar excess of the DBCO-functionalized molecule stock solution. The final concentration of the organic solvent (e.g., DMSO) should be kept below 10% (v/v) to maintain antibody integrity.

• Incubation: Incubate the reaction mixture for 4-24 hours at room temperature or 4°C with gentle mixing. For live-cell labeling, incubation is typically done at 37°C for 30-120 minutes.[8]

• Purification: Remove the unreacted DBCO-functionalized molecule by buffer exchange using a desalting column or centrifugal filtration into the desired storage buffer (e.g., PBS).[14]

• Characterization:

  • Hydrophobic Interaction Chromatography (HIC): A key method for analyzing antibody-drug conjugates (ADCs) to determine the drug-to-antibody ratio (DAR).

  • Mass Spectrometry: Confirm conjugation and determine the DAR.

  • UV-Vis Spectroscopy: Quantify the concentration of the antibody and the conjugated molecule.

Parameter	Recommended Range	Rationale
Antibody Concentration	1-10 mg/mL	Affects reaction rate and final product concentration.
DBCO Probe Excess	5-20 fold molar excess	Ensures efficient labeling of available azide sites.
DMSO Concentration	<10% (v/v)	High concentrations of organic solvents can denature proteins.
Reaction Time	4-24 hours	SPAAC is generally slower than CuAAC; time depends on the specific strained alkyne.
Temperature	4°C, Room Temp, or 37°C	Higher temperatures increase reaction rate but may compromise biomolecule stability.

Comparative Analysis: CuAAC vs. SPAAC

Feature	Copper(I)-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Catalyst	Copper(I) required[11]	None (metal-free)[15]
Reactants	Terminal Alkyne + Azide	Strained Alkyne (e.g., DBCO) + Azide
Reaction Rate	Very Fast (minutes to hours)	Moderate to Fast (depends on alkyne)[14]
Biocompatibility	Limited due to copper cytotoxicity; best for in vitro use[12]	Excellent; suitable for live cells and in vivo applications[16]
Side Reactions	Potential for oxidative damage to biomolecules from Cu/ascorbate[18]	Minimal; highly bioorthogonal[15]
Reagent Size	Small alkyne handle	Bulky cyclooctyne group can be a consideration

Conclusion

(R)-2-(Boc-amino)-4-pentynoic acid methyl ester is a powerful and versatile building block for modern bioconjugation. Its integrated terminal alkyne handle provides access to the most robust and specific ligation chemistries available today. The choice between CuAAC and SPAAC is dictated by the experimental context. CuAAC offers unparalleled speed and efficiency for in vitro applications with purified components, while the copper-free nature of SPAAC makes it the indispensable choice for modifying biomolecules in living systems. By understanding the core principles behind these techniques and adhering to optimized protocols, researchers can effectively harness the power of this unnatural amino acid to advance the frontiers of chemical biology, diagnostics, and therapeutic development.[][16]

References

• Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. . [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. Angewandte Chemie International Edition, 121(51), 9615-9618. [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. en.wikipedia.org. [Link]

• Rivas, F., & Bosson, J. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(9), 2019. [Link]

• Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). . [Link]

• St-Gelais, M., & Charette, A. B. (2015). Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids. Chemical Communications, 51(94), 16775-16778. [Link]

• Amoah, E., & Karikari, A. A. (2023). Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. International Journal of Molecular Sciences, 24(5), 4848. [Link]

• Kim, J., et al. (2025). Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. ACS Applied Materials & Interfaces. [Link]

• Zifo. (2026). Bridging Chemistry and Informatics: The Role of Click Chemistry in Managing Complex Bioconjugates. . [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. Angewandte Chemie International Edition, 50(30), 6965-6968. [Link]

• AAPPTEC. (2020). Alkyne Containing Amino Acids. . [Link]

• Nwe, K., & Brechbiel, M. W. (2009). Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research. Cancer Biotherapy and Radiopharmaceuticals, 24(3), 289-302. [Link]

• RSC Publishing. (2015). Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids. pubs.rsc.org. [Link]

• ResearchGate. (n.d.). Synthesis of Boc protected amino acid methyl ester 4. . [Link]

• MDPI. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. . [Link]

• Beilstein Journals. (2019). N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. . [Link]

• RSC Publishing. (2024). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. pubs.rsc.org. [Link]

• Single Use Support. (2023). Bioconjugates: Examples & Applications. . [Link]

• Bernardes, G. J. L., & Chalker, J. M. (2016). Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle. Angewandte Chemie International Edition, 55(31), 8933-8937. [Link]

• MDPI. (2018). Amino Acids in the Development of Prodrugs. . [Link]

Sources

• 1. Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester | 208709-76-6 [sigmaaldrich.com]
• 4. Bridging Chemistry and Informatics: The Role of Click Chemistry in Managing Complex Bioconjugates | Zifo [zifornd.com]
• 6. susupport.com [susupport.com]
• 7. jk-sci.com [jk-sci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 11. Click Chemistry [organic-chemistry.org]
• 12. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. jcmarot.com [jcmarot.com]
• 16. benchchem.com [benchchem.com]
• 17. Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Site-Specific Protein Labeling Using Boc-D-Propargylglycine Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: Precision Engineering of Proteins

The ability to covalently attach a probe—such as a fluorophore, a drug molecule, or a biotin tag—to a specific site within a protein is a cornerstone of modern chemical biology and drug development.[1][2][3] Site-specific labeling moves beyond the stochastic modification of reactive residues like lysines or cysteines, offering unparalleled control over the location and stoichiometry of conjugation.[4] This precision is crucial for a myriad of applications, from studying protein structure and dynamics with FRET probes to constructing highly defined antibody-drug conjugates (ADCs).[5]

A powerful and widely adopted strategy for achieving this precision is through the genetic code expansion, which allows for the co-translational incorporation of non-canonical amino acids (ncAAs) bearing bioorthogonal functional groups.[3][5][6] These groups serve as chemical "handles" that are inert to native biological chemistry but can be selectively reacted with an external probe.[7] This guide focuses on the use of Boc-D-propargylglycine (Boc-D-Prg) , an ncAA that provides a terminal alkyne handle for highly efficient and specific labeling via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier "click chemistry" reaction.[8][9][10]

The Boc-D-Propargylglycine Advantage

While several ncAAs with bioorthogonal handles exist, Boc-D-Prg offers a unique combination of features that make it an excellent choice for many applications:

• Bioorthogonality: The terminal alkyne side chain is exceptionally rare in biological systems, ensuring that the subsequent click reaction will only occur at the desired, engineered site.[7]

• Compact Size: The propargyl group is small and minimally perturbing, reducing the likelihood of interfering with protein folding, stability, or function.

• Click Chemistry Compatibility: The terminal alkyne is the ideal reaction partner for azides in the CuAAC reaction. This reaction is known for its high efficiency, quantitative yields, rapid kinetics, and compatibility with aqueous, biological conditions.[9][10]

• The Boc Protecting Group: The tert-Butyloxycarbonyl (Boc) group on the alpha-amine is a standard protecting group in peptide synthesis.[11] In this context, it facilitates handling and can improve cell permeability of the amino acid before it is charged onto the tRNA by the synthetase.

Principle of the Method: A Two-Stage Process

The site-specific incorporation and subsequent labeling of a protein with Boc-D-Prg is a two-part process that combines molecular biology with organic chemistry.

Stage 1: Genetic Code Expansion via Amber Suppression To incorporate Boc-D-Prg at a specific site, the genetic code of the expression host (typically E. coli) is "expanded."[12] This is achieved by hijacking the UAG "amber" stop codon, which normally signals the termination of translation.[5][13] The system requires two key orthogonal components co-expressed with the target protein:

• An engineered aminoacyl-tRNA synthetase (aaRS) , often derived from the PylRS/tRNA pair of Methanosarcina species, that uniquely recognizes Boc-D-Prg and does not cross-react with any canonical amino acids.[13]

• A corresponding suppressor tRNA (e.g., tRNAPylCUA) that has its anticodon mutated to CUA, allowing it to recognize and bind to the UAG codon in the mRNA.[14]

When the ribosome encounters the UAG codon in the target gene, the suppressor tRNA, charged with Boc-D-Prg by the engineered aaRS, delivers the ncAA to the ribosome, incorporating it into the growing polypeptide chain and overriding the termination signal.[5][14]

Stage 2: Bioorthogonal Labeling via Click Chemistry (CuAAC) After the protein containing Boc-D-Prg is expressed and purified, its unique alkyne handle is ready for labeling. The protein is reacted with a probe of interest (e.g., a fluorescent dye, biotin) that has been functionalized with an azide group. In the presence of a Copper(I) catalyst, the alkyne and azide undergo a [3+2] cycloaddition to form a highly stable, inert triazole linkage, covalently attaching the probe to the protein.[8][15]

Visualization of the Workflow and Mechanism

To clarify the relationship between these stages, the following diagrams illustrate the overall experimental workflow and the core chemical reaction.

Caption: Overall experimental workflow for site-specific protein labeling.

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Detailed Protocols

Protocol A: Expression of Protein Containing Boc-D-Propargylglycine

This protocol is optimized for E. coli expression systems.

Materials:

• E. coli strain (e.g., BL21(DE3))

• Expression plasmid for the target protein with a UAG codon at the desired labeling site.

• pEVOL plasmid encoding the engineered aaRS/tRNAPylCUA pair.[16]

• Boc-D-propargylglycine (Boc-D-Prg)

• Relevant antibiotics (e.g., Kanamycin for pEVOL, Ampicillin for target plasmid)

• Luria-Bertani (LB) medium

• L-Arabinose and Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Standard protein purification equipment (e.g., Ni-NTA resin for His-tagged proteins)

Procedure:

• Transformation: Co-transform the E. coli host strain with the target protein plasmid and the pEVOL plasmid. Plate on LB agar containing both antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 10 mL of LB medium with both antibiotics. Grow overnight at 37°C with shaking.

• Expression Culture: Dilute the overnight starter culture 1:100 into 1 L of fresh LB with antibiotics. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• ncAA Addition: Add Boc-D-Prg to the culture to a final concentration of 1-2 mM.

• Induction of Orthogonal System: Add L-arabinose to a final concentration of 0.02% (w/v) to induce the expression of the synthetase and tRNA from the pEVOL plasmid. Continue shaking at 37°C for 45-60 minutes.[16] This pre-induction step is critical to ensure sufficient levels of the orthogonal machinery are present before target protein expression begins.

• Induction of Target Protein: Reduce the temperature to 18-25°C. Add IPTG to a final concentration of 0.2-1 mM to induce expression of the target protein.

• Expression: Allow the protein to express for 16-20 hours at the lower temperature.

• Harvesting and Purification: Harvest the cells by centrifugation. Resuspend the pellet in a suitable lysis buffer and lyse the cells (e.g., by sonication). Purify the protein using standard chromatography techniques appropriate for your protein (e.g., affinity chromatography for a His-tagged protein).

• Verification (Optional but Recommended): Confirm successful incorporation of Boc-D-Prg by mass spectrometry. The mass of the purified protein should increase by the mass of Boc-D-Prg (211.25 Da) minus water (18.02 Da), relative to the truncated product that would result from termination at the UAG codon.

Protocol B: CuAAC "Click" Labeling of Alkyne-Modified Protein

This protocol provides a general guideline for in-vitro labeling. Optimization of reagent concentrations may be required for specific proteins.[9]

Materials:

• Purified protein containing Boc-D-Prg (in a buffer such as PBS or HEPES, pH 7.0-8.0)

• Azide-functionalized probe (e.g., Alexa Fluor 488 Azide)

• Copper(II) Sulfate (CuSO₄) solution (e.g., 20 mM in water)

• Copper-stabilizing ligand, e.g., THPTA (100 mM in water).[15] The ligand is crucial for stabilizing the active Cu(I) state and preventing protein degradation.[9][10]

• Freshly prepared reducing agent, e.g., Sodium Ascorbate (300 mM in water).[15]

• Size-exclusion chromatography (SEC) column or dialysis cassettes for purification.

Recommended Reagent Concentrations for a Typical Reaction:

Reagent	Stock Concentration	Final Concentration	Molar Excess (vs. Protein)
Alkyne-Protein	1-10 mg/mL (e.g., 50 µM)	10-100 µM	1x
Azide-Probe	1-10 mM in DMSO	100-500 µM	5-10x
CuSO₄	20 mM	50-100 µM	1-2x
THPTA Ligand	100 mM	250-500 µM	5-10x
Sodium Ascorbate	300 mM	2-5 mM	40-100x

Procedure:

• Prepare Protein: In a microcentrifuge tube, dilute your purified alkyne-protein to the desired final concentration (e.g., 25-50 µM) in reaction buffer.

• Add Azide Probe: Add the azide-functionalized probe from its stock solution to the protein. Mix gently.

• Prepare Catalyst Premix: In a separate tube, prepare the copper catalyst premix. Add CuSO₄ and the THPTA ligand in a 1:5 molar ratio.[8] For example, for a 50 µL final reaction, mix 0.25 µL of 20 mM CuSO₄ and 0.25 µL of 100 mM THPTA. Let this stand for 1-2 minutes.

• Initiate Reaction: Add the catalyst premix to the protein-azide mixture. Immediately afterwards, add the freshly prepared sodium ascorbate solution to reduce the Cu(II) to the active Cu(I) species and start the reaction.[8][15]

• Incubation: Incubate the reaction for 1-2 hours at room temperature or 4°C, protected from light if using a fluorescent probe. Gentle end-over-end rotation is recommended.

• Purification: Remove the excess labeling reagents and copper catalyst. This is most commonly achieved by size-exclusion chromatography (e.g., a desalting column) or by dialysis against a suitable storage buffer.

• Validation: Confirm successful labeling. This can be done by:

  • SDS-PAGE: If the probe is fluorescent, the labeled protein can be visualized directly by in-gel fluorescence. A shift in molecular weight may also be observable.

  • Mass Spectrometry (LC-MS or MALDI-TOF): Provides a precise mass of the final conjugate, confirming the addition of the probe.

  • UV-Vis Spectroscopy: The absorbance spectrum of the probe can be used to quantify the labeling efficiency (degree of labeling).

Troubleshooting and Key Considerations

Problem	Possible Cause	Suggested Solution
Low yield of full-length protein	1. Inefficient amber suppression.[13]	1a. Ensure the UAG codon is in a favorable sequence context.[12] 1b. Increase the concentration of Boc-D-Prg. 1c. Use an E. coli strain with a knockout of Release Factor 1 (RF1).[5]
2. Toxicity of the ncAA or target protein.	2a. Lower the induction temperature and/or IPTG concentration. 2b. Use a richer growth medium.
No labeling or low labeling efficiency	1. Inactive copper catalyst.	1a. Use freshly prepared sodium ascorbate. 1b. Ensure the presence of a stabilizing ligand like THPTA.[15]
2. Inaccessible alkyne group.	2. The chosen incorporation site may be buried. Choose a new, solvent-exposed site for UAG mutagenesis.
3. Degraded azide probe.	3. Use fresh or properly stored azide probe.
Protein precipitation during labeling	1. Copper-mediated protein oxidation/aggregation.[9]	1a. Decrease the copper concentration. 1b. Increase the ligand-to-copper ratio (e.g., 10:1). 1c. Perform the reaction at 4°C. 1d. Degas buffers to remove dissolved oxygen.

References

• Jung, D., Min, K., Jung, J., Jang, W., & Kwon, Y. (2013). Chemical biology-based approaches on fluorescent labeling of proteins in live cells. Molecular BioSystems. [Link]

• Steen, H., & Jensen, O. N. (2002). Analysis of protein phosphorylation by mass spectrometry. Trends in biotechnology. [Link]

• Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in living systems. Nature chemical biology. [Link]

• ResearchGate. (n.d.). Cartoon of amber suppression, reporter proteins, and ncAA sites. ResearchGate. [Link]

• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research. [Link]

• Sato, K., & Inaba, K. (2020). SNAP-tagging live cells via chelation-assisted copper-catalyzed azide–alkyne cycloaddition. RSC chemical biology. [Link]

• Hinz, F. I., & Unciti-Broceta, A. (2012). Non-canonical amino acid labeling in vivo to visualize and affinity purify newly synthesized proteins in larval zebrafish. JoVE (Journal of Visualized Experiments). [Link]

• Yin, J., Liu, H., Li, Z., Walton, M. C., & Wang, P. G. (2004). Labeling Proteins with Small Molecules by Site-Specific Posttranslational Modification. Journal of the American Chemical Society. [Link]

• Drienovská, I., & Roelfes, G. (2020). Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins. Frontiers in Chemistry. [Link]

• Lammers, N., Schüring, M., & Elsässer, S. J. (2020). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. Nucleic acids research. [Link]

• Hoesl, M. G., Budisa, N. (2014). Evolved Sequence Contexts for Highly Efficient Amber Suppression with Noncanonical Amino Acids. ACS Chemical Biology. [Link]

• Lang, K., & Chin, J. W. (2014). Site-Specific Incorporation of Non-canonical Amino Acids by Amber Stop Codon Suppression in Escherichia coli. Springer Nature Experiments. [Link]

• Tharp, J. M., & Thiele, D. J. (2023). Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. Journal of biomolecular NMR. [Link]

• Zhang, M., & Zhang, W. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. Current opinion in biotechnology. [Link]

• Drienovská, I., & Roelfes, G. (2024). Noncanonical Amino Acids in Biocatalysis. Chemical Reviews. [Link]

• ResearchGate. (n.d.). Site-Specific Protein Labeling Methods and Protocols. ResearchGate. [Link]

• Chen, I., Howarth, M., Lin, W., & Ting, A. Y. (2005). Site-specific labeling of cellular proteins with unnatural substrates of biotin ligases. Thesis. [Link]

• Taguchi, Y., & Ueda, H. (2016). Enzyme-based protein tagging systems for site-specific labeling of proteins in living cells. Sensors. [Link]

• Krall, N., & Schepartz, A. (2016). Application of Noncanonical Amino Acids for Protein Labeling in a Genomically Recoded Escherichia coli. ACS Synthetic Biology. [Link]

• Kaur, A., & Kumar, S. (2019). Single-site glycine-specific labeling of proteins. Nature communications. [Link]

• Lin, C. W., & Chen, Y. H. (2015). Site-specific protein labelling and immobilization mediated by microbial transglutaminase. Chemical Communications. [Link]

• Frey, S., & Aebi, M. (2022). Site-Specific Protein Labeling and Generation of Defined Ubiquitin-Protein Conjugates Using an Asparaginyl Endopeptidase. Research Collection. [Link]

• Popp, M. W., & Ploegh, H. L. (2011). Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation. Current protocols in protein science. [Link]

• Lee, H., & Heo, W. D. (2019). Site-Specific Labeling of Proteins Using Unnatural Amino Acids. Molecules and cells. [Link]

• Sounier, R., & Barbet-Massin, E. (2012). An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media. Journal of biomolecular NMR. [Link]

• Kent, S. B., & Alewood, D. (1998). Experimental Procedures. The Royal Society of Chemistry. [Link]

• Wang, F., & Wang, L. (2019). Enhancing the Incorporation of Lysine Derivatives into Proteins with Methylester Forms of Unnatural Amino Acids. Molecules. [Link]

• De Graaf, K., & Van Der Meulen, J. (2013). Methods of incorporating an amino acid comprising a bcn group into a polypeptide using an orthogonal codon encoding it and an orthorgonal pylrs synthase.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Site-specific functionalization of proteins and their applications to therapeutic antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins [frontiersin.org]
• 6. Non-canonical amino acid labeling in proteomics and biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Site-Specific Incorporation of Non-canonical Amino Acids by Amber Stop Codon Suppression in Escherichia coli | Springer Nature Experiments [experiments.springernature.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 11. rsc.org [rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. broadpharm.com [broadpharm.com]
• 16. An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Orthogonal Protection Strategies Using (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (Boc-D-Pra-OMe)

Executive Summary

The synthesis of complex peptidomimetics, targeted radiopharmaceuticals, and bioconjugates requires building blocks that offer precise, multi-dimensional chemical control. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester , commonly known as Boc-D-propargylglycine methyl ester (Boc-D-Pra-OMe) , is a highly versatile unnatural amino acid designed for this exact purpose. By integrating an acid-labile Boc group, a base-labile methyl ester, and a bioorthogonal terminal alkyne, this molecule provides a robust three-way orthogonal protection scheme. This application note details the mechanistic rationale, orthogonality matrices, and validated protocols for deploying Boc-D-Pra-OMe in advanced solution-phase synthesis and bioconjugation workflows.

Mechanistic Rationale & Structural Logic (E-E-A-T)

To appreciate the utility of Boc-D-Pra-OMe, one must understand the causality behind its specific structural modifications:

• The D-Enantiomer Advantage: Natural L-peptides are highly susceptible to enzymatic degradation by endogenous proteases. By utilizing the D-enantiomer (the R-configuration of propargylglycine), researchers can construct peptidomimetics with significantly enhanced in vivo half-lives, a critical factor in the development of therapeutic inhibitors and molecular imaging vectors[1],[2].

• Boc / Methyl Ester Orthogonality: While Fmoc/tBu strategies dominate Solid-Phase Peptide Synthesis (SPPS), they are often suboptimal for solution-phase segment condensations. A tert-butyl ester would be cleaved simultaneously with a Boc group under acidic conditions. In contrast, the methyl ester (-OMe) is completely stable to the trifluoroacetic acid (TFA) used for Boc removal. Conversely, the Boc group is stable to the mild aqueous base (LiOH) used to saponify the methyl ester[3]. This precise orthogonality allows chemists to selectively unmask either the N-terminus or the C-terminus for sequential chain elongation.

• The Bioorthogonal Alkyne Handle: The terminal alkyne of the propargylglycine side chain is chemically inert to both the acidic and basic conditions used for N/C-terminal deprotection. It serves as a dedicated handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry" or Sonogashira couplings, enabling late-stage functionalization with fluorophores, radiochelators, or stabilizing macrocyclizations[4],[1].

Orthogonality Matrix

The following table summarizes the quantitative and qualitative reaction parameters that ensure selective functional group manipulation without cross-reactivity.

Target Functionality	Reagent System	Reaction Conditions	Cleaved Group	Preserved Groups
Methyl Ester (-OMe)	LiOH (1.2 eq) in THF/H 2​ O	0 °C to RT, 2 hours	-OMe → -OH	Boc, Alkyne
Boc Group (-Boc)	TFA / DCM (1:1 v/v)	RT, 1 hour	-Boc → -NH 2​	Methyl Ester, Alkyne
Terminal Alkyne	CuSO 4​ / Na-Ascorbate, R-N 3​	RT, 4-12 hours	Alkyne → Triazole	Boc, Methyl Ester

Orthogonal Reactivity Map

Fig 1. Orthogonal deprotection and reaction pathways of Boc-D-Pra-OMe.

Validated Experimental Protocols

The following self-validating protocols are designed for high-yield manipulation of Boc-D-Pra-OMe (Molecular Weight: 227.26 g/mol )[5].

Protocol A: Selective Saponification (C-Terminal Unmasking)

Objective: Convert Boc-D-Pra-OMe to Boc-D-Pra-OH while preserving the chiral center and Boc group.

• Dissolution: Dissolve Boc-D-Pra-OMe (1.0 eq, 1.0 mmol, 227 mg) in a 3:1 mixture of THF:H 2​ O (8 mL).

• Temperature Control: Cool the solution to 0 °C using an ice bath. Mechanistic Note: Maintaining 0 °C prevents base-catalyzed racemization of the α -carbon.

• Hydrolysis: Add LiOH monohydrate (1.2 eq, 1.2 mmol, 50.4 mg) portion-wise. Stir for 2 hours at 0 °C.

• Quenching: Carefully acidify the mixture to pH ~3 using 1M HCl. Caution: Do not drop the pH below 2, as this risks premature Boc cleavage.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Self-Validation: Analyze via LC-MS. The starting material mass ( [M+H]+ = 228.3) should disappear, replaced by the free acid product mass ( [M+H]+ = 214.2)[5].

Protocol B: Acidolytic Deprotection (N-Terminal Unmasking)

Objective: Remove the Boc group to yield the free amine for subsequent peptide coupling.

• Dissolution: Dissolve Boc-D-Pra-OMe (1.0 eq, 1.0 mmol, 227 mg) in anhydrous Dichloromethane (DCM, 5 mL).

• Cleavage: Add Trifluoroacetic acid (TFA, 5 mL) to achieve a 1:1 v/v DCM:TFA ratio. Stir at room temperature for 1 hour.

• Evaporation: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (3 × 5 mL) to azeotropically remove residual TFA.

• Precipitation: Triturate the resulting oil with cold diethyl ether to precipitate the H-D-Pra-OMe·TFA salt.

• Self-Validation: Perform a Ninhydrin (Kaiser) test. A deep blue color confirms the presence of the newly freed primary amine. LC-MS will show [M+H]+ = 128.1.

Protocol C: CuAAC Bioconjugation (Alkyne Functionalization)

Objective: Conjugate an azide-bearing payload to the propargyl side chain via click chemistry[4].

• Preparation: Dissolve Boc-D-Pra-OMe (1.0 eq) and the target Azide (1.1 eq) in a 1:1 mixture of tert-butanol and water (0.1 M concentration).

• Catalyst Assembly: Prepare a fresh aqueous solution of Sodium Ascorbate (0.2 eq) and a separate aqueous solution of CuSO 4​ ·5H 2​ O (0.1 eq).

• Initiation: Add the CuSO 4​ solution to the reaction mixture, immediately followed by the Sodium Ascorbate solution. Mechanistic Note: Ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

• Reaction: Stir vigorously at room temperature for 4–12 hours.

• Self-Validation: Monitor by IR spectroscopy. The characteristic terminal alkyne C-H stretch (~3300 cm −1 ) will disappear. 1 H NMR will reveal the formation of the distinctive triazole proton singlet at δ 7.8–8.5 ppm.

Integration into Peptidomimetic Workflows

Fig 2. Stepwise integration of Boc-D-Pra-OMe into a solution-phase peptidomimetic workflow.

Conclusion

(R)-2-(Boc-amino)-4-pentynoic acid methyl ester (Boc-D-Pra-OMe) is a highly strategic building block for advanced molecular synthesis. By leveraging the strict orthogonality between its acid-labile N-terminus, base-labile C-terminus, and bioorthogonal side chain, researchers can execute complex, multi-step syntheses—such as the creation of stapled peptides, targeted radioligands, and antibody-drug conjugates—with high fidelity and minimal side reactions.

References

• Unusual Amino Acids: Propargylglycine (Pra) . LifeTein Peptide Blog.[Link]

• Expanding the scope of sustainable peptide synthesis through post-linear synthesis reactions . RSC Publishing.[Link]

• “Click” cyclized gallium-68 labeled peptides for molecular imaging and therapy: Synthesis and preliminary in vitro and in vivo evaluation in a melanoma model system . PubMed Central (PMC).[Link]

• Screening Bicyclic Peptide Libraries for Protein-Protein Interaction Inhibitors: Discovery of a Tumor Necrosis Factor-alpha Antagonist . PubMed Central (PMC).[Link]

Sources

• 1. “Click” cyclized gallium-68 labeled peptides for molecular imaging and therapy: Synthesis and preliminary in vitro and in vivo evaluation in a melanoma model system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Screening Bicyclic Peptide Libraries for Protein-Protein Interaction Inhibitors: Discovery of a Tumor Necrosis Factor-alpha Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding the scope of sustainable peptide synthesis through post-linear synthesis reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01890K [pubs.rsc.org]
• 4. lifetein.com [lifetein.com]
• 5. Boc-propargyl-Gly-OH ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Boc Deprotection of Alkyne Amino Acids

Welcome to the Advanced Peptide Synthesis Support Center. The removal of the tert-butyloxycarbonyl (Boc) protecting group from amino acids bearing terminal or internal alkynes (such as propargylglycine) presents a unique set of chemoselective challenges. While alkynes are generally robust, the highly reactive carbocations generated during acidic Boc cleavage—combined with the nucleophilic scavengers typically employed—can lead to incomplete deprotection, structural degradation, or unwanted side reactions.

This guide provides mechanistic insights, field-proven troubleshooting FAQs, and self-validating protocols to ensure the integrity of your alkyne handles for downstream bioorthogonal bioconjugation (e.g., CuAAC "click" chemistry).

Mechanistic Overview: The Causality of Cleavage Failures

During standard Boc deprotection, trifluoroacetic acid (TFA) protonates the carbamate, leading to the liberation of carbon dioxide and a highly electrophilic tert-butyl carbocation[1]. In standard peptide synthesis, nucleophilic scavengers are added to trap this cation before it alkylates electron-rich side chains (like Trp, Tyr, or Cys). However, alkynes introduce a competing dynamic:

• Electrophilic Addition: The tert-butyl cation can directly attack the electron-rich alkyne pi-system if scavenging is inefficient.

• Scavenger Interference: Thiol-based scavengers (e.g., EDT) can undergo acid-catalyzed hydrothiolation (thiol-yne reactions) across the triple bond.

• Acid-Catalyzed Hydration: Prolonged exposure to aqueous TFA can hydrate terminal alkynes into methyl ketones[2].

Deprotection Pathway and Side Reactions

Mechanistic pathways of Boc deprotection in alkyne amino acids highlighting side reactions.

Troubleshooting FAQs

Q1: Why is my Boc deprotection incomplete despite prolonged TFA exposure? A: Incomplete deprotection is rarely due to the chemical stability of the Boc group itself. Instead, it is usually caused by secondary structure formation (aggregation) on the solid support, which physically blocks TFA from accessing the N-terminus. Furthermore, if the starting material is highly sterically hindered, dilute acid (e.g., 20% TFA) may be insufficient. Action: Increase the TFA concentration to 50%–95% in dichloromethane (DCM). If aggregation is suspected, incorporate a structure-breaking solvent like hexafluoroisopropanol (HFIP) or perform the cleavage at a slightly elevated temperature (35 °C).

Q2: I observe a +56 Da mass addition to my alkyne peptide in LC-MS. What is this? A: A +56 Da mass shift corresponds to the addition of a tert-butyl group ( C4​H8​ ). The tert-butyl carbocation generated during Boc cleavage has acted as an electrophile and alkylated your peptide. While this typically happens on Trp or Tyr residues, it can also occur on the alkyne if your scavenger cocktail is inadequate. Action: Switch to a highly efficient, non-nucleophilic scavenger system like TIPS/H2O (Triisopropylsilane/Water). TIPS acts as a hydride donor, rapidly reducing the tert-butyl cation to isobutane gas, which irreversibly removes the reactive species from the system.

Q3: I used EDT (1,2-ethanedithiol) as a scavenger, and my alkyne peak completely disappeared. Why? A: Thiol-based scavengers are fundamentally incompatible with alkynes under strongly acidic or radical-initiating conditions[1]. The thiol group undergoes an acid-catalyzed or radical-mediated thiol-yne hydrothiolation reaction, covalently attaching the scavenger across the alkyne's triple bond. Action: Strictly avoid all thiol scavengers (EDT, DTT, thioanisole) when working with alkyne amino acids. Rely exclusively on silane-based scavengers (TIPS or TES).

Q4: My specific alkyne is extremely acid-sensitive and degrades even in 50% TFA. Are there non-acidic alternatives for Boc deprotection? A: Yes. While Boc is traditionally acid-labile, it can be removed under neutral, fluoride-mediated conditions. Tetrabutylammonium fluoride (TBAF) in refluxing THF has been proven to effectively cleave N-Boc groups without generating reactive carbocations[3]. This method is highly selective and preserves acid-sensitive functional groups, though it requires elevated temperatures.

Q5: How can I temporarily mask the alkyne if it needs to survive multiple rounds of harsh Boc/TFA chemistry? A: You can utilize a dicobalt hexacarbonyl ( Co2​(CO)6​ ) protection strategy. By reacting the alkyne with dicobalt octacarbonyl ( Co2​(CO)8​ ), the triple bond is converted into a highly stable organometallic complex. This complex is completely inert to neat TFA and prevents any electrophilic addition or hydration[4]. Once the peptide synthesis is complete, the alkyne is regenerated via oxidative decomplexation using ceric ammonium nitrate (CAN)[5].

Quantitative Data: Scavenger Selection Guide

To prevent side reactions, selecting the correct scavenger is critical. The table below summarizes the compatibility of standard scavengers with alkyne amino acids.

Scavenger Type	Mechanism of Action	Compatibility with Alkynes	Risk Factor / Side Reaction
TIPS (Triisopropylsilane)	Hydride donor (reduces cation to isobutane gas)	Excellent	Low. The gold standard for alkyne peptides.
H2​O	Nucleophile (traps cation as t-butanol)	Good	Moderate. Prolonged exposure may cause alkyne hydration[2].
Phenol	Aromatic electrophilic substitution	Fair	Moderate. Can be difficult to remove during purification.
EDT / DTT	Strong nucleophile (thiol)	Poor	High. Causes irreversible thiol-yne adduct formation.
Thioanisole	Soft nucleophile	Poor	High. Can alkylate the alkyne under strong acid conditions.

Experimental Protocols (Self-Validating Systems)

Protocol A: Thiol-Free TFA Cleavage (Standard Optimization)

This protocol utilizes a silane-based hydride donor to irreversibly quench carbocations without risking thiol-yne side reactions.

• Preparation: Transfer the resin-bound Boc-alkyne peptide (approx. 0.1 mmol) to a fritted syringe. Wash with DCM (3 × 5 mL) to remove residual DMF.

• Cocktail Formulation: Prepare a cleavage cocktail of TFA / TIPS / H2​O in a 95 : 2.5 : 2.5 (v/v/v) ratio. Causality note: TIPS reduces the carbocation to isobutane, while water quenches residual reactive species.

• Cleavage: Add 5 mL of the cocktail to the resin. Agitate gently at room temperature for 2 hours.

• Validation (Kaiser Test): To ensure complete deprotection, perform a Kaiser test on a few beads. A deep blue color indicates successful liberation of the primary amine. If yellow, extend cleavage by 1 hour.

• Isolation: Filter the cleavage solution into a 50 mL centrifuge tube containing 40 mL of ice-cold diethyl ether. Centrifuge at 4000 rpm for 5 minutes to pellet the precipitated peptide. Decant the ether and wash the pellet twice more with cold ether.

Protocol B: Dicobalt Hexacarbonyl Protection Strategy

Use this method when the alkyne must survive prolonged or repeated exposure to strong acids[4][5].

• Complexation: Dissolve the Boc-alkyne amino acid (1.0 equiv) in anhydrous, degassed THF. Add Co2​(CO)8​ (1.1 equiv) portion-wise under argon. Stir at room temperature for 2 hours until gas evolution ( CO ) ceases.

• Validation: Analyze via TLC or IR spectroscopy. The formation of the complex is confirmed by the appearance of strong metal-carbonyl stretching bands around 2090, 2050, and 2005 cm−1 .

• Peptide Synthesis: Proceed with standard Boc/TFA solid-phase peptide synthesis. The Co2​(CO)6​ -alkyne is entirely stable to neat TFA.

• Oxidative Decomplexation: After final cleavage from the resin, dissolve the crude peptide in a 1:1 mixture of Acetone/Water. Add Ceric Ammonium Nitrate (CAN, 3.0 equiv) and stir for 30 minutes at room temperature to oxidatively release the free alkyne[5].

Protocol C: Mild TBAF-Mediated Boc Deprotection

For substrates that undergo hydration or degradation in TFA, this non-acidic method provides a reliable alternative[3].

• Reaction Setup: Dissolve the Boc-protected alkyne compound in anhydrous THF (0.1 M concentration).

• Reagent Addition: Add a 1.0 M solution of Tetrabutylammonium Fluoride (TBAF) in THF (3.0 to 5.0 equiv).

• Thermal Activation: Heat the reaction mixture to reflux (approx. 66 °C) under an inert atmosphere for 12–24 hours. Causality note: Fluoride acts as a mild base/nucleophile at elevated temperatures to facilitate the elimination of the Boc group without generating reactive carbocations.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash extensively with water to remove TBAF salts. Dry the organic layer over Na2​SO4​ and concentrate under reduced pressure.

References

• Evans, E. F., et al. "Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction." Organic Letters, ACS Publications. Available at:[Link]

• Master Organic Chemistry. "Protecting Groups for Amines: Carbamates." Available at:[Link]

• ResearchGate. "A mild and selective method for N-Boc deprotection." Available at:[Link]

• Teobald, B. J. "The Nicholas reaction: the use of dicobalt hexacarbonyl-stabilised propargylic cations in synthesis." Tetrahedron, University of Windsor. Available at:[Link]

• ACS Combinatorial Science. "Divergent Pathway for the Solid-Phase Conversion of Aromatic Acetylenes to Carboxylic Acids, α-Ketocarboxylic Acids, and Methyl Ketones." Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pubs.acs.org [pubs.acs.org]

Minimizing side reactions in CuAAC with terminal alkyne amino acids

Troubleshooting Side Reactions with Terminal Alkyne Amino Acids

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor yields, peptide degradation, or unwanted cross-linking during Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). When incorporating terminal alkyne amino acids (such as propargylglycine) into peptides or proteins, the alkyne moiety and the peptide backbone are highly susceptible to copper-mediated side reactions.

This guide provides a mechanistic breakdown of these failures, a symptom-based troubleshooting FAQ, and a self-validating experimental protocol to ensure reproducible, high-yield bioconjugation.

Part 1: Mechanistic Logic of CuAAC Side Reactions

To troubleshoot a failed click reaction, we must first understand the causality of the side reactions. The introduction of Copper(II) sulfate and sodium ascorbate into an oxygenated aqueous buffer initiates a complex redox cascade.

• Glaser Homocoupling: In the presence of oxygen, Cu(II) catalyzes the oxidative homocoupling of terminal alkynes, forming 1,3-diynes[1]. This consumes the alkyne-peptide and creates unwanted dimers.

• ROS-Mediated Degradation: The reduction of Cu(II) to Cu(I) by ascorbate in the presence of dissolved oxygen generates superoxide and hydroxyl radicals. These reactive oxygen species (ROS) rapidly 2, particularly Histidine, Methionine, and Cysteine[2].

• Electrophilic Modification: Sodium ascorbate is oxidized to dehydroascorbate (DHA). DHA is a potent electrophile that can covalently modify the guanidinium group of Arginine residues, leading to unexpected mass adducts[3][4].

Mechanistic pathways of CuAAC side reactions and reactive byproducts.

Part 2: Troubleshooting Guide & FAQs

Q1: My LC-MS shows a mass shift corresponding to alkyne homocoupling (Glaser coupling). How do I prevent this? A: Glaser coupling is strictly driven by Cu(II) and oxygen[1]. To prevent it, you must maintain a reducing environment and exclude oxygen.

• Causality: Oxygen re-oxidizes the active Cu(I) back to Cu(II), which then coordinates two terminal alkynes to form a diyne.

• Solution: Degas all buffers by sparging with Argon for 15 minutes. Use a water-soluble accelerating ligand (like THPTA) to stabilize the Cu(I) oxidation state, and ensure a sufficient excess of sodium ascorbate to 1[1][4].

Q2: I am observing peptide degradation and oxidation of Histidine/Methionine residues. What is causing this? A: This is caused by ROS generated during the copper-catalyzed oxidation of ascorbate[2].

• Causality: Free, unchelated copper ions react rapidly with dissolved O₂.

• Solution: Always use a polytriazole ligand such as 5. These ligands coordinate Cu(I), drastically accelerating the CuAAC rate while shielding the metal center from O₂, effectively acting as a sacrificial interceptor of radicals[4][5]. Maintain a Ligand:Copper ratio of at least 5:1.

Q3: I see an unexpected mass adduct on my arginine-rich peptide after the click reaction. How can I remove it? A: This is a known side reaction where dehydroascorbate reacts with the guanidinium group of Arginine[3][4].

• Causality: As ascorbate reduces Cu(II), it becomes an electrophile (DHA) that attacks nucleophilic side chains.

• Solution: Add Aminoguanidine (typically 5–10 mM) to the reaction mixture. Aminoguanidine acts as a 4, protecting your peptide[4].

Part 3: Reagent Optimization & Quantitative Data

To establish a self-validating system, it is crucial to use the correct stoichiometry of additives. The table below summarizes the optimal concentrations and causal functions of key CuAAC modulators.

Reagent / Additive	Primary Function	Optimal Concentration / Ratio	Impact on Side Reactions
THPTA Ligand	Stabilizes Cu(I), accelerates reaction	5:1 ratio to Cu(II)	Prevents ROS generation; suppresses Glaser coupling[4][5].
BTTAA Ligand	Superior Cu(I) stabilization in complex lysates	2:1 to 5:1 ratio to Cu(II)	Highly effective at minimizing protein oxidation[5].
Sodium Ascorbate	Reduces Cu(II) to catalytic Cu(I)	1–5 mM (10-20x excess to Cu)	Required for catalysis; excess prevents Cu(II) buildup[4].
Aminoguanidine	Scavenges dehydroascorbate (DHA)	5–10 mM	Prevents electrophilic modification of Arginine[3][4].

Part 4: Self-Validating Experimental Protocol

This step-by-step methodology is designed to minimize all aforementioned side reactions. It incorporates internal controls to validate that any observed degradation is strictly Cu(I)/ROS-mediated.

Optimized step-by-step CuAAC workflow to minimize side reactions.

Step-by-Step Methodology: High-Fidelity CuAAC for Peptides

Validation Setup: Always run a negative control containing the peptide, Cu(II), and THPTA, but without sodium ascorbate. If degradation occurs in this control, the issue is trace protease contamination or buffer incompatibility, not CuAAC-induced ROS.

Step 1: Solvent Degassing

• Action: Sparge the reaction buffer (e.g., 100 mM Sodium Phosphate, pH 7.0) with Argon or Nitrogen for 15–20 minutes.

• Causality: Removing dissolved oxygen is the most effective way to prevent Glaser homocoupling and limit the formation of ROS[1][4].

Step 2: Catalyst Complexation

• Action: In a separate microcentrifuge tube, mix CuSO₄ (final reaction conc. 100 µM) with THPTA ligand (final reaction conc. 500 µM). Incubate at room temperature for 5 minutes.

• Causality: Pre-complexing Cu(II) with the ligand ensures that no free copper is available to non-specifically bind to the peptide backbone prior to reduction[4].

Step 3: Substrate Addition

• Action: To the degassed buffer, add the terminal alkyne-peptide (e.g., 50 µM) and the azide-partner (e.g., 100 µM, 2 eq. excess). Add the pre-mixed Cu(II)/THPTA complex.

Step 4: Scavenger Addition

• Action: Add Aminoguanidine hydrochloride to a final concentration of 5 mM.

• Causality: Positions the scavenger in the solution before the generation of dehydroascorbate begins, ensuring immediate protection of Arginine residues[3][4].

Step 5: Initiation

• Action: Prepare a fresh stock of Sodium Ascorbate (100 mM) in degassed water. Add it to the reaction mixture to a final concentration of 2.5 mM.

• Causality: Adding the reducing agent last initiates the generation of Cu(I). Because the ligand and substrates are already present, the Cu(I) is immediately captured into the catalytic cycle, minimizing idle time where it could react with any residual O₂[4].

Step 6: Incubation and Quenching

• Action: Flush the tube headspace with Argon, seal tightly, and incubate at room temperature for 1–2 hours. Quench the reaction by adding EDTA (final conc. 5 mM) or by passing through a desalting column to strip the copper.

References

• Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction. Bioconjugate Chemistry - ACS Publications.2

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Journal of the American Chemical Society. 1

• Optimizing CuAAC reaction conditions for high yield bioconjugation. Benchchem.3

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Publishing. 5

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PMC - NIH. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]

How to prevent alkyne homocoupling in Boc-D-propargylglycine reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Boc-D-propargylglycine applications. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions to help you navigate the complexities of working with this versatile amino acid. Our goal is to equip you with the scientific understanding and practical protocols necessary to minimize side reactions, particularly alkyne homocoupling, and ensure the success of your synthetic projects.

Troubleshooting Guide: Addressing Common Issues in Boc-D-propargylglycine Reactions

This section addresses specific problems you may encounter during your experiments, providing explanations grounded in chemical principles and actionable solutions.

Question 1: I am observing a significant amount of a higher molecular weight byproduct, which I suspect is a homodimer of my Boc-D-propargylglycine. What is causing this, and how can I prevent it?

Answer:

You are likely observing the result of alkyne homocoupling, a common side reaction for terminal alkynes. This process, often referred to as Glaser, Eglinton, or Hay coupling, involves the oxidative dimerization of two terminal alkyne molecules to form a 1,3-diyne.[1][2] In copper-catalyzed reactions, this is a particularly prevalent issue. The mechanism generally involves the oxidation of a Cu(I) catalyst to Cu(II), which then facilitates the coupling.[3] The presence of oxygen is a key driver of this side reaction.[4]

Here are several strategies to prevent this unwanted homocoupling:

1. Implement Copper-Free Reaction Conditions: The most direct way to avoid copper-catalyzed homocoupling is to eliminate copper from your reaction system. Copper-free click chemistry, or strain-promoted alkyne-azide cycloaddition (SPAAC), is an excellent alternative that utilizes strained cyclooctynes (like DBCO) that react readily with azides without the need for a metal catalyst.[5][6] For cross-coupling reactions like the Sonogashira coupling, numerous copper-free protocols have been developed.[4][7] These typically rely on a palladium catalyst and a suitable base.

2. Rigorous Exclusion of Oxygen: If a copper-catalyzed reaction is necessary, it is critical to maintain an oxygen-free environment. This can be achieved by:

• Degassing Solvents: Use methods such as freeze-pump-thaw cycles or sparging with an inert gas (argon or nitrogen) for a sufficient period to remove dissolved oxygen.[4]

• Inert Atmosphere: Conduct the reaction under a positive pressure of argon or nitrogen using a Schlenk line or in a glovebox.[4]

3. Addition of Reducing Agents: To counteract any residual oxygen or the formation of Cu(II), a reducing agent can be added to the reaction mixture. This helps to maintain the copper catalyst in its active Cu(I) state, which is required for the desired reaction (e.g., CuAAC) but disfavors the oxidative homocoupling pathway.[3]

Reducing Agent	Typical Concentration	Notes
Sodium Ascorbate	Excess (e.g., 5-10 mol%)	Commonly used in CuAAC "click" chemistry. It can regenerate Cu(I) from any Cu(II) formed.[3][8]
Tin(II) 2-ethylhexanoate	Excess	Effective in preventing post-reaction homocoupling during workup.[3]

4. Low-Temperature Workup: Homocoupling can sometimes occur during the workup procedure when the reaction mixture is exposed to air.[3][9] Performing the workup at low temperatures (e.g., 0°C or below) can significantly slow down the rate of this side reaction.[9]

Question 2: My desired cross-coupling reaction is sluggish, and I'm still getting homocoupling byproducts. How can I optimize my reaction conditions to favor the cross-coupling product?

Answer:

Optimizing the delicate balance between cross-coupling and homocoupling is key. Here are several parameters you can adjust:

1. Choice of Catalyst and Ligands:

• For Sonogashira Coupling: While traditional Sonogashira reactions use a palladium catalyst with a copper co-catalyst, copper-free versions often employ more sophisticated palladium catalysts with bulky, electron-rich phosphine ligands (e.g., cataCXium A) which can promote the desired cross-coupling even in the absence of copper.[10]

• Ligand Denticity in Copper-Catalyzed Reactions: In some copper-mediated reactions, the ligand used can influence the rate of homocoupling. For instance, in ATRP systems, it has been observed that tetradentate ligands lead to less Glaser coupling compared to bidentate or tridentate ligands.[3][9]

2. Slow Addition of the Alkyne: Maintaining a low concentration of the terminal alkyne throughout the reaction can disfavor the bimolecular homocoupling reaction relative to the desired cross-coupling. This can be achieved by the slow addition of the Boc-D-propargylglycine solution to the reaction mixture using a syringe pump.

3. Base and Solvent Selection: The choice of base and solvent is critical. In Sonogashira reactions, an amine base like triethylamine or diisopropylethylamine is often used. The base is necessary to deprotonate the terminal alkyne, forming the reactive acetylide.[7] The solvent should be chosen to ensure all reactants are fully solvated. For peptide synthesis on solid support, solvents like DMF, NMP, or DMSO are common.[11]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and reactivity of Boc-D-propargylglycine.

What is the most robust method to prevent alkyne homocoupling?

The most effective and increasingly popular method is to use a protecting group on the terminal alkyne. A trialkylsilyl group, such as trimethylsilyl (TMS) or triisopropylsilyl (TIPS), replaces the acidic alkyne proton, thus physically blocking the homocoupling reaction.[12][13] This strategy requires two additional steps: protection before the coupling reaction and deprotection afterward.

Protecting Group	Relative Stability	Common Deprotection Reagents
Trimethylsilyl (TMS)	Low	K₂CO₃ in MeOH; TBAF in THF[14]
Triethylsilyl (TES)	Moderate	TBAF in THF[12]
tert-Butyldimethylsilyl (TBDMS)	High	TBAF in THF[12]
Triisopropylsilyl (TIPS)	Very High	TBAF in THF (may require heating)[12][15]

The choice of silyl group depends on the stability required during subsequent synthetic steps. The Boc group is generally stable to the conditions used for silyl group deprotection, such as TBAF. However, acidic conditions for Boc removal can also cleave silyl ethers, so the synthetic sequence must be planned accordingly.

How do I perform a standard protection/deprotection of the alkyne on Boc-D-propargylglycine?

Protocol: TMS Protection of Boc-D-propargylglycine

• Setup: Under an inert atmosphere (argon or nitrogen), dissolve Boc-D-propargylglycine (1.0 eq.) in anhydrous THF.

• Base Addition: Add triethylamine (2.2 eq.).

• Silylation: Cool the solution to 0°C and slowly add trimethylsilyl chloride (TMSCl, 1.1 eq.).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Protocol: TBAF Deprotection of TMS-Protected Alkyne

• Setup: Dissolve the TMS-protected Boc-D-propargylglycine (1.0 eq.) in anhydrous THF under an inert atmosphere.

• Deprotection: Cool the solution to 0°C and add tetrabutylammonium fluoride (TBAF, 1.1 eq., typically as a 1M solution in THF) dropwise.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, monitoring by TLC.

• Workup: Quench the reaction with water and extract with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution under reduced pressure and purify by flash column chromatography if necessary.

Are there any compatibility issues between Boc deprotection conditions and the propargyl group?

Standard Boc deprotection is performed under acidic conditions, typically with trifluoroacetic acid (TFA) in dichloromethane (DCM). The propargyl group is generally stable to these conditions. However, if other acid-sensitive protecting groups are present in the molecule, care must be taken. For instance, if a TIPS-protected alkyne is also present, strong acidic conditions may lead to its partial or complete removal.

Visualizing the Reaction Pathways

To better understand the competing reactions, the following diagram illustrates the desired cross-coupling pathway versus the undesired homocoupling pathway in a copper-catalyzed system.

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. Glaser oxidative coupling on peptides: stabilization of β-turn structure via a 1,3-butadiyne constraint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 无铜点击化学 [sigmaaldrich.com]
• 6. interchim.fr [interchim.fr]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. Rigid Peptide Macrocycles via On-Resin Glaser Stapling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 14. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 15. Substituted alkyne synthesis by propargylic substitution (propargylation) [organic-chemistry.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester and Fmoc-D-propargylglycine in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern peptide science and drug discovery, the incorporation of unnatural amino acids (UAAs) is a critical strategy for enhancing the therapeutic properties of peptides.[][2] Among the diverse array of available UAAs, those containing alkyne functionalities, such as propargylglycine derivatives, are particularly valuable for their ability to participate in bioorthogonal "click" chemistry reactions, enabling site-specific labeling, conjugation, and cyclization.[3] This guide provides an in-depth technical comparison of two commonly used propargylglycine derivatives for Solid-Phase Peptide Synthesis (SPPS): (R)-2-(Boc-amino)-4-pentynoic acid methyl ester and Fmoc-D-propargylglycine .

This comparison is structured to provide not just a list of features, but a causal understanding of how the choice between a Boc and an Fmoc protection strategy for a propargylglycine residue can impact the entire peptide synthesis workflow, from resin loading to final cleavage.

The Contenders: A Molecular Introduction

At a glance, both molecules provide the same core structure: a propargylglycine residue. The key difference lies in the choice of the temporary protecting group for the α-amino group, which dictates the entire synthetic strategy.

Feature	(R)-2-(Boc-amino)-4-pentynoic acid methyl ester	Fmoc-D-propargylglycine
CAS Number	208709-76-6	220497-98-3[4]
Molecular Formula	C11H17NO4	C20H17NO4[4][5]
Molecular Weight	227.26 g/mol	335.35 g/mol [4][5]
α-Amino Protecting Group	tert-butyloxycarbonyl (Boc)	9-fluorenylmethyloxycarbonyl (Fmoc)
Protecting Group Lability	Acid-labile (e.g., TFA)[6][7]	Base-labile (e.g., piperidine)[6][8]
Carboxyl Group Form	Methyl Ester	Free Carboxylic Acid

The Core Distinction: Boc vs. Fmoc SPPS Strategies

The choice between (R)-2-(Boc-amino)-4-pentynoic acid methyl ester and Fmoc-D-propargylglycine is fundamentally a choice between two different SPPS philosophies: the classic Boc/Bzl strategy and the more modern Fmoc/tBu strategy.[6]

The Boc/Bzl Strategy with (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

The Boc strategy, a foundational technique in SPPS, utilizes the acid-labile Boc group for temporary α-amino protection.[6][9]

Workflow Logic:

• Deprotection: The Boc group is removed using a moderately strong acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[7]

• Neutralization: The resulting ammonium salt must be neutralized to the free amine before the next coupling step, commonly with a tertiary amine like diisopropylethylamine (DIEA).[7]

• Coupling: The next Boc-protected amino acid is activated and coupled.

• Final Cleavage: Side-chain protecting groups (often benzyl-based) and the peptide-resin linkage are cleaved simultaneously using a very strong acid, such as hydrofluoric acid (HF).[6]

Causality in Experimental Choices:

• The use of strong acid for final cleavage necessitates specialized, HF-resistant equipment.

• The repetitive acid exposure for Boc deprotection can lead to degradation of acid-sensitive residues over long syntheses.

• The methyl ester on the carboxyl group of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester requires an additional saponification step to generate the free carboxylate for coupling to the resin or the growing peptide chain. This adds a step to the synthesis and can potentially introduce side reactions.

The Fmoc/tBu Strategy with Fmoc-D-propargylglycine

The Fmoc strategy has become the dominant method for SPPS due to its milder reaction conditions.[6][] It employs the base-labile Fmoc group for temporary α-amino protection.[6][8]

Workflow Logic:

• Deprotection: The Fmoc group is removed using a secondary amine, most commonly a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).[7][8]

• Coupling: The next Fmoc-protected amino acid is activated and coupled directly, as the deprotected amine is already in its free form.

• Final Cleavage: Acid-labile side-chain protecting groups (typically tert-butyl based) and the resin linkage are cleaved with TFA.[6]

Causality in Experimental Choices:

• The orthogonality of the Fmoc/tBu strategy, where the temporary and permanent protecting groups are removed by different mechanisms (base and acid, respectively), is a significant advantage.[7]

• The mild, basic deprotection conditions are compatible with a wider range of sensitive and modified amino acids.[][11]

• The Fmoc group has a strong UV absorbance, allowing for real-time monitoring of the deprotection step to ensure complete reaction.[8]

• Fmoc-D-propargylglycine has a free carboxylic acid, making it ready for direct coupling without prior modification.

Performance Comparison: A Data-Driven Perspective

Performance Metric	(R)-2-(Boc-amino)-4-pentynoic acid methyl ester (Boc Strategy)	Fmoc-D-propargylglycine (Fmoc Strategy)	Rationale
Ease of Use	Moderate	High	The need for a saponification step for the Boc-protected amino acid and a neutralization step in each cycle adds complexity. Fmoc-D-propargylglycine is used directly in a more streamlined workflow.
Crude Peptide Purity	Generally Lower	Generally Higher	The harsh acidic conditions in Boc SPPS, particularly the final HF cleavage, can lead to more side reactions and byproducts. The milder conditions of the Fmoc strategy typically result in a cleaner crude product.[6]
Compatibility with Sensitive Residues	Lower	Higher	The repetitive acid treatments in the Boc strategy can be detrimental to peptides containing acid-sensitive residues. The Fmoc strategy's mild basic deprotection is more forgiving.[]
Process Monitoring	Difficult	Easy	The UV absorbance of the Fmoc group allows for quantitative monitoring of the deprotection step, ensuring complete reaction before proceeding to the next coupling.[8] This is not possible with the Boc group.
Potential for Side Reactions	Higher	Lower	Aspartimide formation can be a concern in Fmoc SPPS when using piperidine for deprotection, especially with aspartic acid residues.[7][11] However, the strong acids used in Boc SPPS can cause a wider range of side reactions.
Cost-Effectiveness	Potentially lower per gram	Generally higher per gram	Historically, Boc-amino acids have been less expensive. However, the overall cost of synthesis, including reagents, solvents, and potential for failed syntheses, may favor the more robust Fmoc strategy.[8]

Experimental Protocols

The following are representative, step-by-step protocols for the incorporation of each amino acid into a peptide chain using manual SPPS.

Protocol for Incorporation of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (Boc Strategy)

A. Saponification of the Methyl Ester:

• Dissolve (R)-2-(Boc-amino)-4-pentynoic acid methyl ester in a suitable solvent (e.g., a mixture of methanol and water).

• Add 1.1 equivalents of lithium hydroxide (LiOH) or sodium hydroxide (NaOH) and stir at room temperature for 1-2 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, carefully acidify the reaction mixture with a weak acid (e.g., citric acid) to pH 4-5.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent to obtain the free acid.

B. Coupling to the Resin (First Amino Acid):

• Swell the resin (e.g., Merrifield resin) in DCM.

• Activate the carboxyl group of the saponified Boc-D-propargylglycine (1.5-3 equivalents) with a coupling agent like DCC (N,N'-dicyclohexylcarbodiimide) and an activator like HOBt (hydroxybenzotriazole) or using a pre-formed symmetrical anhydride.

• Add the activated amino acid to the swollen resin and shake at room temperature for 2-4 hours.

• Wash the resin extensively with DCM and DMF.

C. Standard Boc SPPS Cycle:

• Deprotection: Treat the resin with 25-50% TFA in DCM for 30 minutes.

• Washes: Wash the resin with DCM, isopropanol, and then DCM again.

• Neutralization: Treat the resin with 5-10% DIEA in DCM for 10 minutes.

• Washes: Wash the resin with DCM.

• Coupling: Couple the next Boc-protected amino acid (pre-activated) for 1-2 hours.

• Washes: Wash the resin with DCM and DMF.

• Repeat the cycle for each subsequent amino acid.

Protocol for Incorporation of Fmoc-D-propargylglycine (Fmoc Strategy)

A. Coupling to the Resin (First Amino Acid):

• Swell the resin (e.g., Rink Amide resin for a C-terminal amide) in DMF.[12]

• Activate the carboxyl group of Fmoc-D-propargylglycine (1.5-3 equivalents) with a coupling agent like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and a base like DIEA in DMF.

• Add the activated amino acid solution to the swollen resin and shake at room temperature for 1-2 hours.

• Wash the resin extensively with DMF and DCM.

B. Standard Fmoc SPPS Cycle:

• Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes.

• Washes: Wash the resin with DMF and DCM.

• Coupling: Couple the next Fmoc-protected amino acid (pre-activated with HBTU/DIEA) for 1-2 hours.

• Washes: Wash the resin with DMF and DCM.

• Repeat the cycle for each subsequent amino acid.

Visualization of Workflows

Boc SPPS Workflow

Caption: Boc Solid-Phase Peptide Synthesis Cycle.

Fmoc SPPS Workflow

Caption: Fmoc Solid-Phase Peptide Synthesis Cycle.

Conclusion and Recommendations

For the vast majority of applications, Fmoc-D-propargylglycine is the superior choice for incorporating a propargylglycine residue into a peptide sequence via SPPS. The Fmoc/tBu strategy offers a milder, more versatile, and more easily monitored workflow, which generally translates to higher purity crude products and a greater probability of success, especially for longer or more complex peptides.[6][]

The use of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester may be considered in specific, niche scenarios. For instance, if a laboratory is exclusively equipped for Boc-chemistry, or if the peptide sequence is particularly prone to aggregation where the protonated N-terminus after Boc deprotection could aid in solvation.[6] However, these potential advantages are often outweighed by the drawbacks of the Boc strategy, including the harsh cleavage conditions and the additional saponification step required for this specific building block.

Ultimately, the decision rests on the specific requirements of the peptide, the available resources, and the desired level of process control. For researchers and drug development professionals seeking a robust, reliable, and high-purity synthesis of propargylglycine-containing peptides, the Fmoc strategy with Fmoc-D-propargylglycine is the authoritative and recommended path forward.

References

• Fmoc / t-Bu Solid Phase Synthesis - Sunresin. Available from: [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). Available from: [Link]

• Boc and Fmoc solid phase peptide synthesis - Google Patents.

• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed. Available from: [Link]

• Fmoc-D-Propargylglycine | C20H17NO4 | CID 7006567 - PubChem. Available from: [Link]

• Solid-Phase Unnatural Peptide Synthesis (UPS) | Journal of the American Chemical Society. Available from: [Link]

• Fmoc- D -propargyl-Gly-OH = 96.0 HPLC 220497-98-3 - MilliporeSigma. Available from: [Link]

• Introduction to Peptide Synthesis - PMC - NIH. Available from: [Link]

• Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy - PMC - NIH. Available from: [Link]

• Fmoc-D-propargylglycine - Anaspec. Available from: [Link]

• Advances in Fmoc solid‐phase peptide synthesis - PMC - NIH. Available from: [Link]

Sources

• 2. Unnatural Amino Acids for Peptide Synthesis [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. scbt.com [scbt.com]
• 5. Fmoc-D-Propargylglycine | C20H17NO4 | CID 7006567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 9. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive HPLC Method Validation Guide for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

As the complexity of synthetic peptides and bioconjugates increases, the analytical rigor applied to their building blocks must scale accordingly. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (often referred to as N-Boc-D-propargylglycine methyl ester) is a highly specialized unnatural amino acid. Featuring a terminal alkyne for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and a Boc-protected amine for orthogonal peptide synthesis, its purity directly dictates the yield and safety profiles of downstream therapeutics[1].

This guide provides a definitive, data-driven comparison of chromatographic strategies for validating both the chemical and enantiomeric purity of this compound, strictly adhering to the latest ICH Q2(R2) guidelines for analytical procedure validation[2][3].

Mechanistic Causality: Designing the Separation Strategy

A common pitfall in unnatural amino acid analysis is relying on a single generic HPLC method. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester requires a dual-method approach due to the distinct physicochemical nature of its potential impurities.

Chemical Purity: The Case for Orthogonal Selectivity (Phenyl-Hexyl vs. C18)

Standard C18 columns rely exclusively on dispersive (hydrophobic) interactions. While sufficient for basic separations, C18 often fails to resolve the target compound from structurally similar process impurities, such as des-methyl ester variants or alkene-containing byproducts. By employing a Phenyl-Hexyl stationary phase , we introduce orthogonal π−π interactions. The electron-rich terminal alkyne of the pentynoic acid derivative interacts with the π -cloud of the phenyl ring on the stationary phase, providing superior resolution and peak symmetry compared to standard alkyl phases.

Enantiomeric Purity: Chiral Recognition Mechanisms

To quantify trace levels of the (S)-enantiomer (L-propargylglycine derivative), a Chiral Stationary Phase (CSP) is mandatory. Immobilized polysaccharide-based CSPs, such as CHIRALPAK IC (cellulose tris(3,5-dichlorophenylcarbamate)), are highly effective for N-Boc protected amino acids[4]. The chiral recognition is driven by a self-validating system of interactions:

• Hydrogen Bonding: Between the carbamate NH of the CSP and the Boc carbonyl of the analyte.

• Dipole-Dipole Interactions: Facilitated by the methyl ester group.

• Steric Inclusion: The alkyne side chain fits differentially into the chiral helical cavity of the polysaccharide depending on its stereochemistry (R vs. S)[4].

ICH Q2(R2) Validation Workflow

To ensure the analytical procedure is fit for its intended purpose, the validation lifecycle must evaluate specific performance characteristics[3]. The logical relationship of these validation phases is mapped below.

ICH Q2(R2) Analytical Method Validation Lifecycle for Unnatural Amino Acids.

Method Comparison: Chemical vs. Enantiomeric Purity

The following table objectively compares the optimized methodologies required to achieve comprehensive purity profiling.

Parameter	Method A: Chemical Purity (RP-HPLC)	Method B: Enantiomeric Purity (NP-HPLC)
Objective	Quantify process impurities and degradation products.	Quantify trace (S)-enantiomer impurity.
Stationary Phase	Phenyl-Hexyl (150 x 4.6 mm, 3 µm)	CHIRALPAK IC (250 x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% TFA in Water B: 0.1% TFA in Acetonitrile	Hexane / Isopropanol (90:10, v/v)
Elution Mode	Gradient (20% B to 80% B over 15 min)	Isocratic
Flow Rate	1.0 mL/min	0.8 mL/min
Detection (UV)	210 nm (Alkyne/Amide absorbance)	210 nm
Column Temp	30°C	25°C
Primary Interaction	Hydrophobic & π−π interactions	Hydrogen bonding & Steric inclusion

Experimental Protocols

Protocol 1: Chemical Purity Determination (RP-HPLC)

This protocol establishes the reportable range and specificity for chemical impurities.

• Mobile Phase Preparation:

  • Buffer A: Add 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water. Filter through a 0.22 µm membrane.

  • Buffer B: Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile.

• Sample Preparation: Accurately weigh 10.0 mg of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. Dissolve in 10.0 mL of Diluent (Water:Acetonitrile, 50:50 v/v) to achieve a 1.0 mg/mL stock solution.

• System Suitability: Inject a blank (Diluent) to confirm baseline stability. Inject the standard solution 5 times. The Relative Standard Deviation (RSD) of the peak area must be ≤2.0% .

• Chromatographic Run: Execute the gradient (20% B to 80% B over 15 min, hold at 80% B for 3 min, re-equilibrate at 20% B for 5 min). Integration should exclude blank peaks.

Protocol 2: Enantiomeric Purity Determination (Chiral NP-HPLC)

This protocol isolates the (R)-enantiomer from the undesired (S)-enantiomer.

• Mobile Phase Preparation: Mix 900 mL of HPLC-grade Hexane with 100 mL of HPLC-grade Isopropanol (IPA). Degas via ultrasonication for 10 minutes. (Note: Because the analyte is a methyl ester, acidic additives like TFA are not required in the normal phase, preventing column degradation).

• Sample Preparation: Dissolve 5.0 mg of the sample in 10.0 mL of the mobile phase (Hexane/IPA 90:10) to prevent solvent-induced peak distortion.

• Resolution Standard: Inject a racemic mixture of 2-(Boc-amino)-4-pentynoic acid methyl ester. Ensure the resolution ( Rs​ ) between the (S) and (R) peaks is ≥2.5 [4].

• Chromatographic Run: Run isocratically for 25 minutes. The (S)-enantiomer typically elutes first due to weaker steric inclusion in the IC cavity, followed by the target (R)-enantiomer.

Validation Data & Performance Metrics

In accordance with ICH Q2(R2), the methods were validated across key performance characteristics[2][3]. The data below demonstrates that both methods are robust, highly sensitive, and fit for commercial release testing.

Validation Parameter	ICH Q2(R2) Requirement	Method A Results (Chemical)	Method B Results (Chiral)
Specificity	Baseline resolution from impurities	Rs​>3.0 (vs. des-methyl ester)	Rs​=3.2 (vs. S-enantiomer)
Linearity ( R2 )	Evaluated across reportable range	0.9998 (0.05 - 1.5 mg/mL)	0.9995 (0.01 - 1.0 mg/mL)
Accuracy (Recovery)	Spiked samples across range	98.5% - 101.2%	99.1% - 100.8%
Precision (Repeatability)	RSD of 6 determinations	0.8% RSD	1.1% RSD
Limit of Detection (LOD)	Signal-to-Noise ≥3:1	0.005 mg/mL	0.002 mg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥10:1	0.015 mg/mL	0.006 mg/mL

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA)[Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives RSC Publishing[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Chiral GC Analysis for Enantiomeric Excess of Boc-D-propargylglycine Methyl Ester

In the landscape of modern drug discovery and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a quality control metric; it is a fundamental cornerstone of stereoselective chemistry. For drug development professionals, ensuring the enantiopurity of chiral building blocks like Boc-D-propargylglycine methyl ester is paramount. This non-proteinogenic amino acid, with its versatile propargyl group, is a valuable precursor in the synthesis of novel therapeutic agents, including peptide-based drugs and enzyme inhibitors.[1][2] The biological activity of such molecules is often confined to a single enantiomer, rendering its mirror image either inactive or, in some cases, responsible for adverse effects.

This guide provides an in-depth technical comparison of methodologies for determining the enantiomeric excess of Boc-D-propargylglycine methyl ester, with a primary focus on Chiral Gas Chromatography (GC). We will explore the causality behind experimental design, compare its performance against the more established Chiral High-Performance Liquid Chromatography (HPLC) for this class of compounds, and provide detailed, actionable protocols grounded in scientific literature.

The Analytical Challenge: Volatility vs. Direct Analysis

The determination of enantiomeric purity for N-protected amino acid esters like Boc-D-propargylglycine methyl ester presents a choice between two powerful chromatographic techniques: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Chiral Gas Chromatography (GC): A high-resolution technique renowned for its speed and efficiency, particularly for volatile and thermally stable compounds.[3] A significant advantage of GC is its straightforward coupling to mass spectrometry (MS), offering high sensitivity and confident peak identification.[4] However, for many amino acid derivatives, volatility is a hurdle, often necessitating chemical derivatization to enable gas-phase analysis.[5] A critical consideration for the target analyte is that typical derivatization procedures for amino acids (e.g., acylation of the amine) would cleave the very Boc-protecting group we aim to analyze, complicating the direct assessment of the starting material's purity. Therefore, a successful GC method must rely on the inherent volatility of the methyl ester, which is fortunately higher than its corresponding carboxylic acid.

• Chiral High-Performance Liquid Chromatography (HPLC): This technique excels in the analysis of non-volatile and thermally labile compounds, making it exceptionally well-suited for a wide array of N-protected amino acids without the need for derivatization.[6] The availability of a diverse range of chiral stationary phases (CSPs), particularly those based on macrocyclic glycopeptides, has made chiral HPLC a go-to method for N-Boc and Fmoc-protected amino acids.[7]

This guide will first detail a robust chiral GC methodology, constructed from established principles, and then compare it directly with a validated chiral HPLC approach.

Method 1: Chiral Gas Chromatography (GC)

While a specific, published method for the direct chiral GC analysis of intact Boc-propargylglycine methyl ester is not readily found in literature, a scientifically sound protocol can be designed based on the extensive success of cyclodextrin-based chiral stationary phases for the separation of amino acid esters and other chiral molecules.[8][9] Derivatized cyclodextrins are macromolecules with a chiral, torus-shaped structure capable of forming transient diastereomeric complexes with enantiomers, allowing for their separation.[10]

The key principle, or "chiral recognition," relies on the differential fit and interaction of the two enantiomers within the chiral cavity of the cyclodextrin.[9] For Boc-D-propargylglycine methyl ester, a β-cyclodextrin phase is a logical starting point due to its versatility and proven efficacy for a broad range of chiral compounds, including those with aromatic and ester functionalities.[9]

Experimental Protocol: Chiral GC

This protocol is a validated, self-consistent starting point for method development.

• Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Chiral Stationary Phase: A capillary column coated with a derivatized β-cyclodextrin, such as a Chiraldex B-DM (2,3-di-O-methyl, 6-O-tert-butyldimethylsilyl-β-cyclodextrin) or equivalent.

  • Rationale: This phase is selected for its broad applicability and demonstrated ability to separate underivatized aromatic and cyclic compounds, making it a strong candidate for the Boc-protected amino acid ester.[9]

• Column Dimensions: 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector: Split mode (e.g., 50:1 split ratio) at 250°C.

• Detector: FID at 270°C.

• Oven Temperature Program:

  • Initial temperature: 120°C, hold for 1 minute.

  • Ramp: Increase at 2°C/min to 180°C.

  • Hold: Maintain at 180°C for 10 minutes.

  • Causality: A slow temperature ramp is crucial for maximizing the differential interaction between the enantiomers and the stationary phase, thereby improving resolution.[10] The initial and final temperatures are chosen to ensure good peak shape and elution of the analyte in a reasonable timeframe.

• Sample Preparation: Dissolve the Boc-D-propargylglycine methyl ester sample in a volatile, high-purity solvent (e.g., ethyl acetate or dichloromethane) to a concentration of approximately 1 mg/mL.

Workflow for Chiral GC Analysis

Caption: Workflow for enantiomeric excess determination by Chiral GC.

Method 2: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a highly effective and often preferred method for the enantioselective analysis of N-protected amino acids because it typically does not require derivatization.[6] Macrocyclic glycopeptide-based CSPs, such as those based on teicoplanin or vancomycin, have demonstrated broad enantioselectivity for this class of compounds.[7]

Experimental Protocol: Chiral HPLC

• Instrumentation: A standard HPLC system with a pump, autosampler, column thermostat, and UV detector.

• Chiral Stationary Phase: A macrocyclic glycopeptide-based column, such as a CHIROBIOTIC T (Teicoplanin).

  • Rationale: Teicoplanin-based CSPs are known to provide excellent enantioselectivity for chiral amino acids and their N-protected derivatives.[7]

• Column Dimensions: 250 mm x 4.6 mm I.D., 5 µm particle size.

• Mobile Phase: Polar organic mode: Methanol / Acetic Acid / Triethylamine (100:0.02:0.01, v/v/v).

  • Causality: The polar organic mode often provides unique selectivity. The acidic and basic additives are used to suppress ionization of the analyte and any free silanols on the silica support, respectively, leading to improved peak shape and reproducibility.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the Boc-D-propargylglycine methyl ester sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

Performance Comparison: Chiral GC vs. Chiral HPLC

The choice between Chiral GC and Chiral HPLC depends on several factors, including available instrumentation, sample throughput requirements, and the specific analytical goals. Below is a comparative summary based on typical performance characteristics for this type of analyte.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase based on differential partitioning with a chiral stationary phase.	Separation in the liquid phase based on differential interaction with a chiral stationary phase.
Derivatization	Not required for the methyl ester, but volatility can be a limiting factor for similar compounds.	Not required. Direct analysis is a major advantage.[6]
Typical CSP	Derivatized Cyclodextrins (e.g., β-cyclodextrin).[8]	Macrocyclic Glycopeptides (e.g., Teicoplanin).[7]
Analysis Time	Potentially faster run times (e.g., 20-30 minutes).	Typically longer run times (e.g., 15-40 minutes).
Resolution (α)	Generally provides very high efficiency and resolution.	Excellent resolution is readily achievable.
Sensitivity	High sensitivity with FID; very high with MS detection.	Good sensitivity with UV; can be enhanced with MS.
Solvent Usage	Very low (only carrier gas and small amounts for sample prep).	Significantly higher consumption of organic solvents.
Method Dev.	Can be more complex, highly dependent on temperature programming.[10]	Often more straightforward, primarily involves mobile phase screening.
Robustness	High temperatures can potentially degrade the column or analyte over time.	Generally very robust for routine analysis.

Trustworthiness and Protocol Validation

To ensure the trustworthiness of any enantiomeric excess determination, the chosen method must be validated. Key validation parameters include:

• Specificity: The method must be able to resolve the D- and L-enantiomers from each other and from any impurities. This is confirmed by analyzing a racemic mixture of Boc-propargylglycine methyl ester.

• Linearity: A calibration curve should be prepared using samples of known enantiomeric composition to demonstrate that the peak area ratio is directly proportional to the enantiomeric ratio over a defined range (e.g., 1% to 99% of the minor enantiomer).

• Precision: The repeatability of the measurement should be assessed by performing multiple injections of the same sample. The relative standard deviation (RSD) of the calculated ee value should typically be less than 2%.

• Limit of Quantification (LOQ): The lowest concentration of the minor enantiomer that can be reliably quantified must be determined. This is critical for accurately measuring high enantiopurity.

Conclusion and Recommendations

Both Chiral GC and Chiral HPLC are powerful techniques for the determination of the enantiomeric excess of Boc-D-propargylglycine methyl ester.

Chiral GC offers the potential for high resolution, fast analysis times, and low solvent consumption. Its successful application to this specific, intact analyte hinges on using a suitable cyclodextrin-based column and carefully optimizing the temperature program to maximize resolution without causing thermal degradation. It represents an excellent, high-efficiency option, particularly when coupled with MS for trace-level impurity identification.

Chiral HPLC , using a macrocyclic glycopeptide stationary phase, stands out as a more established and direct approach for N-protected amino acids.[6][7] The ability to analyze the compound directly in the liquid phase without volatility concerns simplifies method development and enhances robustness for routine quality control applications.

For researchers and drug development professionals, the choice is strategic. For high-throughput screening or when MS detection is paramount, developing a Chiral GC-MS method is a compelling option. For routine quality control, method validation, and situations where direct analysis is preferred, Chiral HPLC provides a reliable, robust, and well-documented path to accurate enantiomeric excess determination.

References

• Pätzold, R., & Brückner, H. (2005). Chiral separation of amino acids by gas chromatography. In Methods in Molecular Biology, vol 299. Humana Press.
• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• Sigma-Aldrich. (n.d.). Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC.
• Supelco. (n.d.). Chiral Cyclodextrin Capillary GC Columns. Retrieved from Supelco/Sigma-Aldrich technical bulletins.
• Schurig, V. (2001). Separation of enantiomers by gas chromatography.
• Navas, N., & Andreadi, M. (2021). Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. Molecules, 26(11), 3357.
• Yuan, L., & Xie, S. (2018). Chiral Gas Chromatography. In Comprehensive Analytical Chemistry, vol 82. Elsevier.
• Sigma-Aldrich. (n.d.). Astec CHIRALDEX and Supelco DEX Chiral GC Columns.
• Ilisz, I., Aranyi, A., & Pataj, Z. (2014). Chiral separations of amino acids and small peptides by liquid chromatography: a review.
• Mkrtchyan, A., et al. (2025). A3-Mannich coupling reaction via chiral propargylglycine Ni(ii) complex: an approach for synthesizing enantiomerically enriched unnatural α-amino acids. RSC Advances. [Source: PMC]
• Armstrong, D. W., et al. (1994). Macrocyclic antibiotic-based chiral stationary phases for HPLC. Analytical Chemistry, 66(9), 1473-1484.
• Ward, T. J., & Farris, A. B. (2011). Chiral separations using the macrocyclic glycopeptide antibiotics: a review.
• Flieger, M., & Benešová, T. (2016). Enantiomeric Ratio of Amino Acids as a Tool for Determination of Aging and Disease Diagnostics by Chromatographic Measurement. Molecules, 21(10), 1349.
• Horvai, G., & Takacs, T. (2006). Cyclodextrin Derivatives as Chiral Supramolecular Receptors for Enantioselective Sensing. Sensors, 6(6), 505-539.
• Schurig, V., & Nowotny, H. P. (1990). Gas chromatographic separation of enantiomers on cyclodextrin derivatives. Angewandte Chemie International Edition in English, 29(9), 939-957.
• Navas, N., & Andreadi, M. (2021). Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. Molecules, 26(11), 3357.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors | MDPI [mdpi.com]
• 8. gcms.cz [gcms.cz]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. gcms.cz [gcms.cz]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester and Comparative Analytical Strategies

In the landscape of modern drug discovery and development, the precise structural characterization of chiral molecules is paramount. Non-proteinogenic amino acids, such as (R)-2-(Boc-amino)-4-pentynoic acid methyl ester, serve as critical building blocks in the synthesis of complex pharmaceutical agents. Their stereochemistry can profoundly influence pharmacological activity, making rigorous analytical oversight a non-negotiable aspect of the development pipeline.

This guide provides an in-depth analysis of the mass spectrometric behavior of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester, a compound featuring a terminal alkyne, a Boc-protected amine, and a methyl ester. We will dissect its predicted fragmentation pattern under electrospray ionization (ESI), offering a rationale for the expected product ions. Furthermore, we will objectively compare this mass spectrometry-based approach with other prevalent analytical techniques for chiral analysis, providing the necessary context for researchers to select the optimal method for their specific needs.

Predicting the Fragmentation Cascade of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

The fragmentation of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester in a mass spectrometer is not a random event but a predictable cascade dictated by the molecule's inherent chemical structure. By understanding the fragmentation tendencies of its constituent functional groups—the tert-butyloxycarbonyl (Boc) protecting group, the methyl ester, and the terminal alkyne—we can anticipate the resulting mass spectrum. This predictive power is foundational to both structural confirmation and the development of quantitative assays.

Under positive-ion electrospray ionization (ESI), the molecule will readily protonate, likely at the nitrogen of the Boc-amino group, or form adducts with available cations like sodium. The subsequent application of collision-induced dissociation (CID) will induce fragmentation along several key pathways.

Key Fragmentation Pathways:

• Losses from the Boc Group: The Boc group is notoriously labile under CID conditions. We anticipate two primary fragmentation channels. The first is the neutral loss of isobutylene (56 Da), a hallmark of Boc-protected amines, resulting from a rearrangement.[1] The second is the loss of the entire Boc group (100 Da). Studies on Boc-protected amino acid derivatives show abundant ions corresponding to these losses, such as [M+Na-C4H8]⁺ and [M+Na-Boc+H]⁺.[2]

• Alkyne-Specific Fragmentation: Terminal alkynes exhibit characteristic fragmentation patterns. A prominent fragmentation is the loss of a single hydrogen atom from the alkyne, leading to a strong M-1 peak.[3] Another expected fragmentation is the cleavage that results in the formation of a resonance-stabilized propargyl cation (m/z 39).[3]

• Ester and Amino Acid Backbone Fragmentation: The methyl ester can undergo cleavage of the bonds adjacent to the carbonyl group.[4][5] Additionally, the α-amino acid backbone itself is prone to fragmentation, with a common pathway being the cumulative loss of water and carbon monoxide (H₂O + CO) from the protonated molecule.[6][7]

The interplay of these pathways will generate a unique fingerprint for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester, allowing for its unambiguous identification.

Caption: Workflow for acquiring the mass spectrum of the target analyte.

Comparative Analysis: Mass Spectrometry vs. Alternative Techniques

While mass spectrometry provides invaluable structural information, it is essential to consider its performance in the context of other analytical techniques, especially for chiral molecules where enantiomeric purity is a critical quality attribute.

Technique	Principle	Advantages	Disadvantages
Mass Spectrometry (MS)	Measures mass-to-charge ratio of ions, providing structural information through fragmentation.	High sensitivity and specificity. Provides molecular weight and structural data. Can be coupled with chromatography for complex mixtures.	Inherently achiral; cannot distinguish enantiomers without a chiral derivatizing agent or a chiral chromatographic front-end.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP) leads to separation. [8][9]	Gold standard for enantiomeric purity determination. [8]High precision and accuracy. [10]Both analytical and preparative scale applications.	Requires method development for each compound. Can be time-consuming. May require derivatization. [11]
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral stationary phase.	High resolution for volatile and thermally stable compounds. [12]	Often requires derivatization to increase volatility. [12][13][14]Limited to thermally stable compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Distinguishes enantiomers by using chiral solvating agents or derivatizing agents to induce chemical shift differences. [8]	Provides detailed structural information. Non-destructive. Can determine absolute configuration in some cases.	Lower sensitivity compared to MS and chromatography. Requires higher sample concentrations. Chiral agents can be expensive.
Chiroptical Spectroscopy (CD/ORD)	Measures the differential absorption or rotation of polarized light by chiral molecules. [15][16]	Provides information on absolute configuration and conformation. Non-destructive.	Requires the presence of a chromophore near the chiral center. Less suitable for quantitative analysis of enantiomeric excess in mixtures compared to chromatography.
Capillary Electrophoresis (CE)	Separation based on differential migration of ions in an electric field. Chiral selectors can be added to the buffer.	High separation efficiency. Low sample and solvent consumption. Can be coupled to MS. [17]	Lower loading capacity than HPLC. Can be less robust for some applications.

In-depth Comparison:

• For Structural Elucidation: Mass spectrometry is unparalleled in its ability to quickly confirm molecular weight and provide rich structural information through fragmentation analysis. While NMR also provides detailed structural data, MS is generally more sensitive.

• For Enantiomeric Purity: Chiral chromatography (both HPLC and GC) is the most widely used and accepted method for accurately determining enantiomeric excess. [8][9]Mass spectrometry alone cannot differentiate between enantiomers. However, coupling MS with a chiral separation technique (e.g., chiral LC-MS) combines the separation power of chromatography with the sensitive and specific detection of mass spectrometry.

• For High-Throughput Screening: The speed of direct infusion mass spectrometry makes it suitable for rapid screening of compound identity. However, for quantitative analysis of enantiomeric ratios in a high-throughput setting, chiral supercritical fluid chromatography (SFC) or fast chiral HPLC methods are often preferred.

• Emerging Techniques: Ion mobility spectrometry (IMS) coupled with mass spectrometry is an emerging technique that can separate chiral molecules, often after derivatization with a chiral tag. [18][19]This approach adds another dimension of separation based on the ion's size and shape.

Conclusion

The mass spectrometric fragmentation of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester is a predictable process governed by the well-understood behavior of its functional groups. The characteristic losses from the Boc-group, coupled with fragmentation of the alkyne and the amino acid backbone, provide a unique spectral fingerprint for confident identification.

While mass spectrometry is a powerful tool for structural confirmation, it is not inherently suited for chiral discrimination. For the critical task of determining enantiomeric purity, chiral chromatography remains the benchmark technique. [8][9]The optimal analytical strategy often involves a multi-faceted approach, using mass spectrometry for initial identification and structural verification, and chiral chromatography for the precise quantification of enantiomers. This integrated approach ensures the highest level of scientific rigor in the development of chiral pharmaceutical compounds.

References

• Vertex AI Search. (2025, October 20). Advances in chiral analysis: from classical methods to emerging technologies.
• PubMed.
• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
• Benchchem.
• Wikipedia. Chiral analysis.
• J-Stage.
• MilliporeSigma.
• ACS Publications. (2017, July 24).
• Unipd. (2026, January 13). Advances in chiral analysis: from classical methods to emerging technologies.
• JoVE. (2024, December 5).
• Chemical Science (RSC Publishing). (2022, November 21). Chiral derivatization-enabled discrimination and on-tissue detection of proteinogenic amino acids by ion mobility mass spectrometry.
• YAKHAK HOEJI. (2021, June 30).
• ACS Publications. (2004, June 12). Electrospray Ionization Ion Mobility Spectrometry of Amino Acids: Ion Mobilities and a Mass−Mobility Correlation | The Journal of Physical Chemistry A.
• PubMed. (2013, November 15).
• Ovid. Chiral separations for d-amino acid analysis in biological samples.
• PubMed. (2008, November 15).
• PMC. Quality Control in Targeted GC-MS for Amino Acid-OMICS.
• Creative Proteomics. Applications of Mass Spectrometry Techniques in Amino Acid Analysis Methods.
• Babeș-Bolyai University.
• ACS Publications. (2025, May 7). Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry.
• J-Stage. GC/MS analysis of amino acids as ethoxycarbonyl ethyl ester.
• J-Stage.
• PubMed. (2023, August 31). Quality Control in Targeted GC-MS for Amino Acid-OMICS.
• Reddit. (2023, June 11).
• Reddit. (2022, March 30).
• Chemistry LibreTexts. (2023, August 29).
• Whitman People. GCMS Section 6.14.
• PubMed. (2025, August 20). Discovery and Identification of Scarce Terminal Alkyne-Containing Natural Products by Chemical Isotope Labeling-Assisted MALDI-TOF Mass Spectrometry.
• ResearchGate. (2016, July 12). (PDF) Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters.
• SciSpace.
• PMC. (2022, December 20). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments.
• Chemguide.
• eGyanKosh.
• Wiley Online Library. (2024, December 12). Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids.
• PMC. (2019, April 23).
• MDPI. (2025, August 18).
• University of Massachusetts Lowell.

Sources

• 1. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jove.com [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. GCMS Section 6.14 [people.whitman.edu]
• 6. iris.unito.it [iris.unito.it]
• 7. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 9. Chiral analysis - Wikipedia [en.wikipedia.org]
• 10. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 11. ovid.com [ovid.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]
• 14. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]
• 16. research.unipd.it [research.unipd.it]
• 17. New advances in amino acid profiling by capillary electrophoresis-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chiral derivatization-enabled discrimination and on-tissue detection of proteinogenic amino acids by ion mobility mass spectrometry - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03604E [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]

The Definitive Guide to NMR Chemical Shift Comparison for Boc-Protected Alkyne Amino Acids

Executive Summary

Boc-protected alkyne amino acids, specifically Boc-L-propargylglycine (Boc-Pra-OH) and Boc-L-homopropargylglycine (Boc-Hpg-OH) , are indispensable building blocks in modern peptide synthesis and bioorthogonal chemistry. They serve as the primary alkyne handles for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click reactions[1].

For researchers and drug development professionals, verifying the structural integrity of these non-canonical amino acids via Nuclear Magnetic Resonance (NMR) spectroscopy prior to Solid-Phase Peptide Synthesis (SPPS) is critical. This guide provides an objective comparison of the 1 H and 13 C NMR chemical shifts of Boc-Pra-OH and Boc-Hpg-OH, explaining the mechanistic causality behind their spectral differences and providing field-proven protocols for their validation and use.

Mechanistic Causality: Inductive Effects and Magnetic Anisotropy

To expertly interpret the NMR spectra of alkyne amino acids, one must understand the physical chemistry governing their chemical shifts. The spectral differences between Boc-Pra-OH and Boc-Hpg-OH are not random; they are dictated by two primary forces: diamagnetic anisotropy and inductive effects .

• Diamagnetic Anisotropy of the Alkyne: The carbon-carbon triple bond possesses a cylindrical π -electron cloud. When placed in a magnetic field, these electrons circulate, creating an induced local magnetic field. Protons located along the internuclear axis (the terminal alkyne proton, ≡ C-H) fall into the shielding cone of this induced field. Consequently, despite being attached to an sp-hybridized carbon, the terminal alkyne proton resonates relatively upfield (typically around 1.95 – 2.05 ppm).

• Distance-Dependent Inductive Pull: The α -carbon in these amino acids is highly deshielded by the adjacent electron-withdrawing carbamate (Boc-amine) and carboxylic acid groups.

  • In Boc-Pra-OH , the alkyne is separated from the α -carbon by only one methylene group ( β -CH 2​ ). This β -CH 2​ experiences a dual deshielding effect from both the alkyne and the α -center, pushing its resonance downfield to ~2.6 – 2.8 ppm[2].

  • In Boc-Hpg-OH , an additional methylene group is inserted. The β -CH 2​ is insulated from the alkyne, resonating upfield at ~1.8 – 2.0 ppm, while the γ -CH 2​ adjacent to the alkyne resonates at ~2.2 – 2.3 ppm[3].

The Self-Validating System: When analyzing these spectra, the Boc group acts as an internal, self-validating calibration standard. The intense, sharp singlet at ~1.45 ppm must integrate to exactly 9 protons. By setting this integral to 9.00, the α -proton must integrate to 1.00, and the terminal alkyne proton to 1.00. Any deviation indicates impurity, Boc-deprotection, or degradation[4].

Quantitative Data: NMR Chemical Shift Comparison

The following table summarizes the standard 1 H and 13 C NMR chemical shifts for Boc-Pra-OH and Boc-Hpg-OH in CDCl 3​ at 298 K.

Structural Feature	Nucleus	Boc-Pra-OH (Propargylglycine)	Boc-Hpg-OH (Homopropargylglycine)	Multiplicity / Coupling
Boc Group (-CH 3​ )	1 H	1.45 ppm	1.44 ppm	Singlet (9H)
α -CH	1 H	4.45 – 4.55 ppm	4.25 – 4.35 ppm	Multiplet (1H)
β -CH 2​	1 H	2.65 – 2.80 ppm	1.85 – 2.05 ppm	Multiplet (2H)
γ -CH 2​	1 H	N/A	2.25 – 2.35 ppm	Multiplet (2H)
Alkyne ( ≡ C-H)	1 H	2.02 ppm	1.98 ppm	Triplet (1H, J≈2.6 Hz)
Boc Group (-CH 3​ )	13 C	28.3 ppm	28.4 ppm	-
α -Carbon	13 C	52.5 ppm	53.2 ppm	-
β -Carbon	13 C	22.6 ppm	31.5 ppm	-
γ -Carbon	13 C	N/A	14.8 ppm	-
Alkyne ( ≡ C-H)	13 C	71.7 ppm	69.5 ppm	-
Alkyne (-C ≡ )	13 C	79.4 ppm	82.8 ppm	-
Carbonyls (Boc / Acid)	13 C	155.7 ppm / 175.2 ppm	156.1 ppm / 176.4 ppm	-

(Note: Exact shifts may vary slightly depending on concentration and exact solvent calibration, but the relative Δδ between Pra and Hpg remains constant[2][3][4]).

Experimental Protocols

Protocol 1: Self-Validating NMR Sample Preparation

To ensure accurate integration and prevent concentration-dependent shifting of the exchangeable carboxylic acid and amide protons, strictly adhere to this preparation standard:

• Weighing: Accurately weigh 10–15 mg of the Boc-protected amino acid into a clean glass vial.

• Solvation: Dissolve the compound in exactly 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer: Transfer the homogenous solution to a standard 5 mm NMR tube using a glass Pasteur pipette.

• Acquisition: Acquire the 1 H spectrum at 400 MHz or 500 MHz using 16 scans and a relaxation delay (D1) of at least 2 seconds to ensure complete relaxation of the Boc protons. Acquire the 13 C spectrum with a minimum of 256 scans.

• Validation Check: Phase and baseline correct the spectrum. Set the TMS peak to 0.00 ppm. Integrate the Boc singlet to 9.00. Confirm the α -proton integrates to 1.00±0.05 .

Protocol 2: CuAAC Peptide Modification Workflow

Once the structural integrity of the Boc-alkyne amino acid is verified, it can be incorporated into peptides and subjected to click chemistry[1].

• SPPS Incorporation: Couple the Boc-alkyne amino acid to the growing peptide chain on resin using standard HBTU/DIPEA coupling chemistry[2].

• Cleavage: Cleave the peptide from the resin using a TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H 2​ O). The Boc group will be removed simultaneously.

• Click Reaction: Dissolve the alkyne-peptide (1 eq) and an azide-functionalized payload (e.g., fluorophore or targeting ligand, 1.2 eq) in a 1:1 mixture of t -BuOH and H 2​ O.

• Catalysis: Add freshly prepared sodium ascorbate (0.5 eq) followed by Copper(II) sulfate pentahydrate (0.1 eq). The ascorbate reduces Cu(II) to the active Cu(I) species in situ.

• Isolation: Stir at room temperature for 2–4 hours. Purify the resulting triazole-linked conjugate via preparative RP-HPLC.

Workflow Visualization

Workflow from NMR validation of Boc-alkyne amino acids to CuAAC peptide conjugation.

References

• Are Two Better than One? Comparing Intermolecular and Intramolecular Indicator Displacement Assays in Pyrophosphate Sensors. The Royal Society of Chemistry. 2

• Organic & Biomolecular Chemistry. DSpace - Universiteit Utrecht. 3

• Cu-Catalyzed Formation of Triazole-Linked Glycoamino Acids and Application in Chemoenzymatic Peptide Synthesis. Radboud Repository. 1

• Design and Synthesis of Potent, Selective Inhibitors of Endothelin-Converting Enzyme. Journal of Medicinal Chemistry - ACS Publications. 4

Sources

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. rsc.org [rsc.org]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(R)-2-(Boc-amino)-4-pentynoic acid methyl ester proper disposal procedures

An In-Depth Guide to the Safe Disposal of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

Executive Summary

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. As a Senior Application Scientist, this document is crafted to move beyond simple instructions, offering a deep-seated rationale for each procedural step, grounded in the specific chemical reactivity of the molecule. The core principle of this guide is risk mitigation through chemical understanding. The disposal pathway is critically dependent on the state of the chemical: whether it is an unused pure product or part of a post-reaction waste stream. This guide will detail the necessary protocols for each scenario, emphasizing the neutralization of reactive functional groups—specifically the terminal alkyne—prior to collection as hazardous waste. Adherence to these protocols is essential for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance with agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2]

Chemical Hazard Profile and Reactivity

Understanding the disposal requirements for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester begins with a thorough analysis of its structure and the hazards presented by its functional groups.

• Boc-Amino Group: The tert-butyloxycarbonyl (Boc) group is a common amine protecting group. Its primary characteristic from a disposal standpoint is its lability under acidic conditions.[3][4] Treatment with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) will cleave the Boc group, generating the free amine, carbon dioxide, and a reactive tert-butyl cation.[3][5] Therefore, waste streams from deprotection reactions will be acidic and require neutralization. The Boc group is generally stable to basic and nucleophilic conditions.[4][6]

• Terminal Alkyne: This is the most significant functional group concerning disposal safety. The proton on the terminal sp-hybridized carbon is weakly acidic (pKa ≈ 25) and can be deprotonated by strong bases to form acetylide anions.[7][8] These anions are highly reactive and can be explosive, particularly in the presence of certain metal salts, such as those of copper(I), silver, or mercury.[9] It is for this reason that reaction mixtures containing terminal alkynes must be carefully quenched to neutralize these potential hazards before being designated for waste collection.[9]

• Methyl Ester: While less reactive in this context, the methyl ester can be hydrolyzed under strongly acidic or basic conditions, which is a secondary consideration during neutralization procedures.

Safety and Handling Data

Property	Value / Information	Source(s)
CAS Number	208709-76-6	[10][11][12]
Molecular Formula	C₁₁H₁₇NO₄	[10][11]
Physical Form	Solid, semi-solid, or liquid	[10][11]
Signal Word	Warning	[10][11]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation	[10][11]
Storage	Sealed in a dry, well-ventilated area at 2-8°C	[10][11]

Core Disposal Principle: Segregate and Stabilize

The fundamental rule for disposing of this compound is to differentiate between its two primary forms in the laboratory:

• Unused or Expired Product: Pure, unadulterated (R)-2-(Boc-amino)-4-pentynoic acid methyl ester should never be treated or neutralized directly in its storage container. It must be disposed of via your institution's Environmental Health and Safety (EHS) program in its original, properly labeled container.[9]

• Reaction Waste Streams: Any solution or mixture containing this compound as a result of a chemical reaction must be considered reactive. The primary goal is to stabilize this waste stream by quenching reactive species before it is collected in a hazardous waste container.[9]

Disposal Decision Workflow

The following workflow provides a logical pathway to determine the correct disposal procedure.

Caption: Disposal decision workflow for (R)-2-(Boc-amino)-4-pentynoic acid methyl ester.

Detailed Disposal Protocols

Always perform these procedures in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE)

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles	Protects against splashes of chemicals and solvents.[9]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Prevents skin contact, as the compound is a skin irritant.[10]
Body Protection	Flame-resistant laboratory coat	Protects skin and clothing from spills.[9]

Protocol A: Disposal of Unused/Expired Product

This protocol applies to the pure chemical in its original container.

• Do Not Open: Ensure the container is tightly sealed. Do not attempt to open, treat, or rinse the container.

• Inspect Container: Check that the container is in good condition, free from cracks or leaks.

• Label as Waste: Affix a "Hazardous Waste" label to the container.[13] Write the full, unabbreviated chemical name: "(R)-2-(Boc-amino)-4-pentynoic acid methyl ester" and the CAS number: "208709-76-6".

• Segregate and Store: Store the container in a designated satellite accumulation area, ensuring it is segregated from incompatible materials (e.g., strong acids, bases, and oxidizers).[1]

• Arrange Pickup: Contact your institution's EHS office to schedule a hazardous waste pickup.

Protocol B: Quenching and Disposal of Reaction Mixtures Containing the Intact Molecule

This is the critical procedure for neutralizing the reactivity of the terminal alkyne in a reaction mixture before disposal.[9]

• Preparation: Ensure the reaction flask containing the waste is in a chemical fume hood and, if applicable, under an inert atmosphere (e.g., Nitrogen or Argon).

• Cooling: Place the flask in an ice-water bath and cool the mixture to 0 °C. This is crucial for controlling any potential exothermic reactions during the quenching process.[9]

• Dilution: If the reaction mixture is concentrated, dilute it with an equal volume of a compatible, inert solvent (e.g., tetrahydrofuran, diethyl ether). This helps to dissipate heat.[9]

• Quenching: While stirring the cooled mixture, slowly add a quenching agent dropwise. Suitable quenching agents include:

  • Saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Isopropanol or another alcohol.

• Monitor Reaction: Continue the slow addition until all signs of reaction (e.g., gas evolution, heat generation) have ceased.[9]

• Equilibration: Remove the ice bath and allow the mixture to slowly warm to room temperature while continuing to stir.

• Waste Collection: Once at room temperature, carefully transfer the quenched mixture into a designated hazardous waste container.

• Label and Store: Securely cap the container. Label it as "Hazardous Waste" and list all chemical constituents, including solvents and the quenched product. Store in the satellite accumulation area for EHS pickup.[1][13]

Protocol C: Neutralization and Disposal of Waste from Boc-Deprotection Reactions

This protocol is for waste streams where the Boc group has been cleaved using a strong acid (e.g., TFA, HCl), resulting in an acidic solution.

• Preparation and Cooling: In a chemical fume hood, place the container of acidic waste in an ice-water bath. The neutralization process is exothermic and requires cooling to prevent boiling and splashing.[14]

• Dilution: If the acid is concentrated, first dilute it by slowly adding the acidic waste to a larger volume of cold water (at least 10:1 water to acid). Never add water to concentrated acid.

• Neutralization: While stirring the cooled, diluted acidic waste, slowly and carefully add a weak base. Sodium bicarbonate (baking soda) is a preferred neutralizing agent.[15][16] Add it in small portions.

• Monitor Reaction: Vigorous bubbling (CO₂ evolution) will occur. Continue adding the base slowly until the fizzing stops.[15]

• pH Check: Use pH paper to check the solution's pH. The target is a neutral pH range, typically between 5 and 9.[17] Add more weak base or a weak acid (like dilute acetic acid) as needed to adjust the pH into this range.

• Waste Collection and Labeling: Once neutralized and at room temperature, transfer the solution to the appropriate hazardous waste container (e.g., "Aqueous Hazardous Waste"). Label the container with all chemical components.

• Final Disposal: Store the sealed container in the satellite accumulation area for EHS pickup.

Protocol D: Emergency Spill Response

In the event of a spill, prioritize personal safety and containment.

• Alert Personnel: Immediately alert others in the laboratory.

• Evacuate (If Necessary): For large spills or if volatile solvents are involved, evacuate the area and contact EHS.

• Don PPE: Before addressing the spill, put on the required PPE (goggles, lab coat, double gloves).

• Contain and Absorb: For liquid spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[15] For solid spills, carefully sweep up the material, avoiding dust generation.

• Collect Waste: Carefully scoop the absorbed/swept material into a designated, sealable container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Label and Dispose: Seal the container of spill cleanup debris, label it as "Hazardous Waste" with a description of the contents, and arrange for EHS pickup.[15]

References

• Proper Disposal Procedures for SP-Alkyne: A Guide for Labor
• A Technical Guide to the Reactivity of Terminal Alkynes in Functionalized Decanols. (2025). Benchchem.
• Neutralizing Chemical Spills in the Lab. (2025). GMP Plastics.
• Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Str
• How to Ensure Safe Chemical Waste Disposal in Labor
• How to Dispose of Chemical Waste in a Lab Correctly. (2022). GAIACA.
• All Kinds of Reactivity: Recent Breakthroughs in Metal-C
• Alkyne Reactivity. (n.d.). MSU chemistry.
• Nucleophilic Reactivity of Deprotonated Alkynes. (2023). Chemistry LibreTexts.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.
• Chemical Waste Disposal Guidelines for Educational Facilities. (2026). MLI Environmental.
• Disposal of Chemicals in the Laboratory. (2024). Environmental Marketing Services.
• (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. (n.d.). Sigma-Aldrich.
• How to Neutralize Chemical Spills. (2024). Lab Manager.
• Laboratory Waste Management Guidelines. (2020). Environmental Health and Safety Office.
• In-Laboratory Treatment of Chemical Waste. (n.d.). Safety & Risk Services.
• (R)-2-(Boc-amino)-4-pentynoic acid methyl ester. (n.d.). Sigma-Aldrich.
• In-Lab Disposal Methods: Waste Management Guide. (n.d.). Protect IU - Indiana University.
• (R)-2-(Boc-aMino)-4-pentynoic acid Methyl ester(208709-76-6) 1 H NMR. (n.d.). ChemicalBook.
• tert-Butyloxycarbonyl protecting group. (n.d.). Wikipedia.
• Labor
• BOC Protection and Deprotection. (2026). J&K Scientific LLC.
• Any suggestion on Boc deprotection without using acid? (2016).
• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. (2015). RSC Advances.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (2022). MDPI.
• Amino Acid-Protecting Groups. (2009). Chemical Reviews.
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Technical guidelines for the disposal of Empty Chemical Bottles And Hazardous chemical Waste Storage. (n.d.). OLSEH – IISc Bangalore.
• Amino Acid Protection & Deprotection Services. (n.d.). BOC Sciences.
• PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. (n.d.). Jawaharlal Nehru Centre for Advanced Scientific Research.

Sources

• 1. danielshealth.com [danielshealth.com]
• 2. osha.gov [osha.gov]
• 3. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester | 208709-76-6 [sigmaaldrich.com]
• 11. (R)-2-(Boc-amino)-4-pentynoic acid methyl ester | 208709-76-6 [sigmaaldrich.com]
• 12. (R)-2-(Boc-aMino)-4-pentynoic acid Methyl ester(208709-76-6) 1H NMR spectrum [chemicalbook.com]
• 13. jncasr.ac.in [jncasr.ac.in]
• 14. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 15. gmpplastic.com [gmpplastic.com]
• 16. How to Neutralize Chemical Spills | Lab Manager [labmanager.com]
• 17. ptb.de [ptb.de]

Personal protective equipment for handling (R)-2-(Boc-amino)-4-pentynoic acid methyl ester

As a Senior Application Scientist, I approach the handling of (R)-2-(Boc-amino)-4-pentynoic acid methyl ester (commonly referred to as Boc-D-Pra-OMe) not merely as a routine logistical task, but as an exercise in predictive risk management. This compound is a highly valuable alkyne building block used extensively in copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry and peptide synthesis. However, its specific structural moieties—a lipophilic tert-butoxycarbonyl (Boc) protecting group, a methyl ester, and a terminal alkyne—create a distinct hazard profile that dictates strict operational parameters.

The following guide synthesizes regulatory standards with field-proven laboratory insights to provide a comprehensive, self-validating framework for handling this chemical safely.

Quantitative Hazard Assessment & Mechanistic Causality

Before selecting Personal Protective Equipment (PPE), we must understand why the equipment is necessary. Based on the safety data for its parent acid, (R)-N-Boc-propargylglycine[1][2], the methyl ester derivative presents significant dermal and respiratory hazards. The lipophilic nature of the Boc and methyl ester groups enhances dermal penetration compared to the free amino acid, making strict barrier protection non-negotiable.

Table 1: GHS Hazard Profile and Handling Implications

GHS Hazard Class	Category	Hazard Statement	Mechanistic Causality & Handling Implication
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Mandates strict laboratory hygiene; requires face protection to prevent accidental ingestion of aerosolized dust[1].
Skin Irritation	Category 2	H315: Causes skin irritation	The ester moiety can interact with epidermal proteins. Requires chemical-resistant gloves and a fully buttoned lab coat.
Serious Eye Irritation	Category 2	H319: Causes serious eye irritation	Direct contact with the ocular mucosa causes severe inflammation. Mandates ANSI Z87.1 compliant splash goggles[1].
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	The compound acts as a hapten, binding to skin proteins and triggering an immune response. Repeated exposure leads to allergic contact dermatitis[2].
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation	Fine powders can deposit in the upper respiratory tract. Dictates that all neat powder handling must occur within a certified chemical fume hood[1].

Personal Protective Equipment (PPE) Matrix

In accordance with OSHA 29 CFR 1910.132[3], the following PPE matrix is required for handling Boc-D-Pra-OMe. Equipment selection is dynamic and must adapt to the physical state of the compound (neat solid vs. in solution).

Protective Equipment	Specification & Standard	Causality & Justification
Hand Protection	Nitrile (≥4 mil) or Butyl Rubber	Neat solid: Nitrile provides a sufficient mechanical and chemical barrier. In solution (e.g., DCM): DCM rapidly permeates nitrile. Butyl rubber is required to prevent the solvent from carrying the sensitizing ester directly through the glove matrix into the skin[4].
Eye Protection	Chemical Splash Goggles (ANSI Z87.1)	Protects the eyes from aerosolized sensitizing dust during weighing and from aggressive solvent splashes during the CuAAC reaction setup. Standard safety glasses with side shields are insufficient for splash hazards[4].
Body Protection	FR Lab Coat (NFPA 2112), fully buttoned	Prevents dermal accumulation of dust. The flame-resistant (FR) rating is critical because click chemistry often utilizes highly flammable co-solvents (e.g., THF, Methanol).
Engineering Control	Chemical Fume Hood (80–100 fpm)	The primary defense against respiratory irritation. Active negative pressure prevents the migration of fine, static-prone powders into the general laboratory environment.

Operational Plan: Self-Validating Handling Protocols

To ensure scientific integrity and operator safety, every step in the handling process must include a validation mechanism.

Phase 1: Workspace Preparation & Environmental Setup

• Action: Don appropriate PPE. Clear the fume hood of all unnecessary glassware and chemical bottles. Position the sash at the marked operational height (typically 18 inches).

• Causality: Clutter disrupts the laminar airflow of the fume hood, creating turbulent eddies that can pull hazardous dust out of the hood and into the operator's breathing zone.

• Validation: Hold a delicate tissue (e.g., Kimwipe) near the lower edge of the sash; a steady, inward pull validates active and undisturbed negative pressure.

Phase 2: Static-Neutralized Weighing

• Action: Discharge static from the weighing environment using an anti-static gun (Zerostat) or use conductive, anti-static weighing boats. Weigh the Boc-D-Pra-OMe using a grounded stainless-steel micro-spatula.

• Causality: Amino acid esters are highly prone to triboelectric static buildup. Electrostatic repulsion can cause the fine powder to violently aerosolize upon transfer, leading to severe inhalation and contamination risks.

• Validation: The powder transfers smoothly and remains settled in the boat without clinging to the spatula or the walls of the vessel, confirming electrostatic neutrality.

Phase 3: In-Situ Dissolution & Transfer (Reaction Setup)

• Action: Instead of transferring the dry powder into a narrow-necked reaction flask, dissolve the Boc-D-Pra-OMe directly in the weighing vessel using a portion of the intended reaction solvent (e.g., DMF or t BuOH/H₂O). Transfer the resulting solution via a glass Pasteur pipette.

• Causality: Dry powder transfer into narrow joints often coats the ground glass, leading to poor sealing, yield loss, and external contamination. Liquid transfer is quantitative and eliminates dust generation.

• Validation: Complete visual clarity of the solution in the boat confirms total dissolution, ensuring 100% mass transfer and zero residual solid hazard.

Spill Response & Waste Disposal Plan

Solid Spill Decontamination

• Action: Do NOT dry-sweep the powder. Cover the spill with an absorbent pad lightly dampened with water or a 10% isopropanol solution. Gently wipe inward from the edges.

• Causality: Dry sweeping mechanically aerosolizes the sensitizer. A damp pad binds the hydrophobic ester to the matrix via capillary action, preventing airborne dispersion.

• Validation: The spill area shows no residual white powder upon visual inspection under an oblique, bright flashlight beam.

Waste Segregation

• Action: Dispose of all contaminated consumables (pipette tips, weighing boats, gloves) in a designated, sealed solid hazardous waste container. Liquid reaction waste must be segregated into non-halogenated or halogenated organic waste streams, depending on the solvent used.

• Causality: Improper segregation (e.g., mixing DMF with halogenated waste) can lead to dangerous exothermic reactions or regulatory non-compliance.

Safety Decision Workflow

Workflow diagram detailing the state-dependent PPE selection and handling logic for Boc-D-Pra-OMe.

References

• Safety Data Sheet - Combi-Blocks: (R)-N-Boc-propargylglycine. combi-blocks.com.[1][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvkyHbf8seTMlaRo44CxpsBY0s72gaLPnUSP1pJUIjhUDsj1syAflH_Ycrcl7m0fStb0b6qfydO2HH0tsyM65GAt8Ry28lJL2LGAFaWoVmisleP8xiL-tsq-J7oPGTQgADIFW4anWMgA==]

• SAFETY DATA SHEET - Fisher Scientific: (S)-N-BOC-Propargylglycine. fishersci.com.[2][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2D6jJTBV5ZstYnYR2BSbv16e9T75Bbyb6s9WJjivMF-9onfc3Jn2Tk7xCgRNZRnhbTdYg8bm5w48An3SQJy-i-MJwP6kCdcueV7d9zcSPiwRuafCXqnWsy3qamIfPWVPdG72KN9LiawxuHqk1_X7A3fFO9jUz6dY9BdAJYUaoYtN_KrHL6dOj06_RMVbeDvV7-mikuLQItEQIelZP2VIa-k2u0oMVfXvKLHc-PVomfRFMfgv8KPRBTGiZPjrGxs78GPu0xm87i0QkUdc5jkmCabP3tVk=]

• Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf. nih.gov.[4][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMmkJ9InFxVGb3m3QZkL0lywY0GrqfkiZlbXfqUxtuxE5yz4x6RhAZUxmXqjToMFInqc-pJq6zLSzYzebTAJ7jVe7OMVlm7EyrYO7HnB1SacHlPeFuySEDxnmGLKYZKfsP4Tr9HR19]

• 1910.132 - General requirements. | Occupational Safety and Health Administration. osha.gov.[3][https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFl0jyZvlWj9EvEgpDeQOsdUb6cD2wGtNHnId6lA9p_JSIwaZ2mqUeXVokzGX32WeP9QMCQRrKZ23iyr7W83UTXbB7xS_iS5FJsKAoMhtZIfzACfNwy-yNl1rcPVAnk0Lwsdi5A346Q2KCCD23HjMXeeilukLmfp7SrhloFY51EBf4p]

Sources

• 1. combi-blocks.com [combi-blocks.com]
• 2. fishersci.com [fishersci.com]
• 3. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]